4-((4-Nitrophenoxy)methyl)pyridine

• CAS: 252918-98-2

Core Science & Biosynthesis

An In-depth Technical Guide to 4-((4-Nitrophenoxy)methyl)pyridine: Bridging Data Gaps in Pharmaceutical Research

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 4-((4-Nitrophenoxy)methyl)pyridine, a molecule of interest in medicinal chemistry and drug development. A thorough review of available literature and chemical databases reveals a notable absence of experimentally determined data for this specific compound. This guide aims to bridge this gap by presenting a combination of fundamental identifiers, computationally predicted properties, and a comparative analysis with its structural isomer, 4-(4-Nitrobenzyl)pyridine. Furthermore, we provide detailed, field-proven experimental protocols for the complete physicochemical characterization of 4-((4-Nitrophenoxy)methyl)pyridine, offering a foundational resource for researchers initiating studies on this and related compounds. The significance of the constituent pyridine and nitrophenyl moieties in drug design is also discussed, providing a broader context for its potential applications.

Introduction and Molecular Overview

4-((4-Nitrophenoxy)methyl)pyridine is a heterocyclic compound featuring a pyridine ring linked to a 4-nitrophenyl group through a methylene ether bridge. The pyridine scaffold is a ubiquitous and valuable pharmacophore in drug discovery, known to enhance properties such as aqueous solubility, metabolic stability, and protein-binding affinity.[1][2][3] The presence of the electron-withdrawing nitro group on the phenyl ring can significantly influence the molecule's electronic properties and provides a versatile chemical handle for further synthetic modifications, a common strategy in the development of therapeutic agents.[4][5][6][7]

Despite its potential significance, a comprehensive search of scientific databases, including Reaxys and SciFinder, indicates that while 4-((4-Nitrophenoxy)methyl)pyridine is commercially available, its physicochemical properties have not been extensively reported in peer-reviewed literature. This guide serves as a proactive measure to equip researchers with the necessary theoretical and practical framework for its thorough characterization.

Table 1: Core Identifiers for 4-((4-Nitrophenoxy)methyl)pyridine

Property	Value	Source
CAS Number	252918-98-2	Sigma-Aldrich
Molecular Formula	C₁₂H₁₀N₂O₃	Sigma-Aldrich
Molecular Weight	230.22 g/mol	Calculated
IUPAC Name	4-((4-nitrophenoxy)methyl)pyridine	IUPAC Nomenclature
InChI Key	CKJGMKQACZUWAG-UHFFFAOYSA-N	Sigma-Aldrich

Physicochemical Properties: A Data-Driven Approach in the Absence of Experimental Values

The lack of empirical data necessitates a reliance on computational predictions and comparative analysis with structurally related compounds. This section presents predicted values for key physicochemical properties of 4-((4-Nitrophenoxy)methyl)pyridine and contrasts them with the known experimental data of its isomer, 4-(4-Nitrobenzyl)pyridine.

Table 2: Predicted vs. Experimental Physicochemical Properties

Property	4-((4-Nitrophenoxy)methyl)pyridine (Predicted)	4-(4-Nitrobenzyl)pyridine (Experimental)
Melting Point (°C)	Data not available	69-71
Boiling Point (°C)	398.5 ± 22.0 (at 760 mmHg)	354.35 (rough estimate)
logP (Octanol-Water Partition Coefficient)	2.19	2.7
pKa (of conjugate acid)	Data not available	Data not available
Solubility	Data not available	Insoluble in water, Soluble in acetone

Predicted data for the 2-isomer, which is expected to have similar properties to the 4-isomer, is used in the absence of direct predictions for the target molecule.

Proposed Synthetic Pathway

A plausible and efficient method for the synthesis of 4-((4-Nitrophenoxy)methyl)pyridine is the Williamson ether synthesis. This well-established reaction involves the nucleophilic substitution of a halide by an alkoxide. In this proposed route, the sodium salt of 4-nitrophenol (the nucleophile) would be reacted with 4-(chloromethyl)pyridine hydrochloride (the electrophile).

Reaction Scheme:

• Deprotonation: 4-nitrophenol is treated with a strong base, such as sodium hydride (NaH), in an aprotic polar solvent like dimethylformamide (DMF) to generate the highly nucleophilic sodium 4-nitrophenoxide.

• Nucleophilic Substitution (SN2): 4-(chloromethyl)pyridine hydrochloride is added to the reaction mixture. The phenoxide attacks the methylene carbon, displacing the chloride leaving group to form the desired ether linkage. The hydrochloride salt is neutralized in situ or in a subsequent work-up step.

Caption: Proposed workflow for the synthesis of 4-((4-Nitrophenoxy)methyl)pyridine.

Framework for Experimental Characterization: Standard Operating Protocols

The following section provides detailed, step-by-step protocols for the essential analytical techniques required to fully characterize the physicochemical properties of 4-((4-Nitrophenoxy)methyl)pyridine.

Melting Point Determination

Rationale: The melting point is a fundamental physical property that provides a primary indication of a compound's purity. A sharp melting range (typically < 2°C) is characteristic of a pure crystalline solid.

Protocol:

• Sample Preparation: Finely grind a small amount (1-2 mg) of the crystalline sample into a powder.[8]

• Capillary Loading: Tap the open end of a melting point capillary tube into the powdered sample to collect a small amount of material. Tap the sealed end of the capillary on a hard surface to pack the sample into a dense column of 2-3 mm in height.[9][10]

• Measurement:

  • Place the loaded capillary into the heating block of a melting point apparatus.

  • For an unknown compound, perform a rapid preliminary measurement by heating at a rate of 10-20°C per minute to determine an approximate melting range.

  • Allow the apparatus to cool to at least 20°C below the approximate melting point.

  • Begin a second, more precise measurement, heating at a slow, controlled rate of 1-2°C per minute.[8][11]

• Data Recording: Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2). The melting point is reported as the range T1-T2.

Solubility Assessment

Rationale: Determining the solubility of a compound in various solvents is critical for drug development, influencing formulation, bioavailability, and purification strategies.[12][13][14]

Protocol (Equilibrium Solubility in Aqueous Buffers):

• Buffer Preparation: Prepare aqueous buffer solutions at pH 1.2, 4.5, and 6.8 to simulate physiological conditions.[12]

• Sample Addition: Add an excess amount of the compound to a known volume of each buffer solution in separate vials. The presence of undissolved solid material at the end of the experiment is essential to ensure saturation.

• Equilibration: Agitate the vials at a constant temperature (e.g., 37°C for biopharmaceutical relevance) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the solid and liquid phases by centrifugation or filtration.

• Quantification: Analyze the concentration of the dissolved compound in the supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Spectroscopic Characterization

Rationale: NMR spectroscopy is the most powerful technique for elucidating the precise molecular structure of an organic compound by providing information about the chemical environment, connectivity, and number of different types of nuclei (primarily ¹H and ¹³C).[15][16][17][18]

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃):

• ~8.6 ppm (doublet, 2H): Protons on the pyridine ring ortho to the nitrogen.

• ~8.2 ppm (doublet, 2H): Protons on the nitrophenyl ring ortho to the nitro group.

• ~7.3 ppm (doublet, 2H): Protons on the pyridine ring meta to the nitrogen.

• ~7.0 ppm (doublet, 2H): Protons on the nitrophenyl ring meta to the nitro group.

• ~5.2 ppm (singlet, 2H): Methylene protons of the ether linkage.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃):

• ~163 ppm: Carbon of the nitrophenyl ring attached to the ether oxygen.

• ~150 ppm: Carbons of the pyridine ring ortho to the nitrogen.

• ~148 ppm: Carbon of the nitrophenyl ring bearing the nitro group.

• ~142 ppm: Carbon of the pyridine ring para to the nitrogen.

• ~126 ppm: Carbons of the nitrophenyl ring ortho to the nitro group.

• ~121 ppm: Carbons of the pyridine ring meta to the nitrogen.

• ~115 ppm: Carbons of the nitrophenyl ring meta to the nitro group.

• ~68 ppm: Methylene carbon of the ether linkage.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.[18]

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz).

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) and reference the chemical shifts to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Rationale: IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.[19][20][21][22][23]

Predicted Characteristic IR Absorptions (KBr pellet):

• ~1520 cm⁻¹ and ~1345 cm⁻¹: Strong, characteristic asymmetric and symmetric stretching vibrations of the N-O bonds in the nitro group.

• ~1600-1450 cm⁻¹: C=C and C=N stretching vibrations within the aromatic pyridine and phenyl rings.

• ~1250 cm⁻¹ and ~1050 cm⁻¹: Asymmetric and symmetric C-O-C stretching of the ether linkage.

• ~3100-3000 cm⁻¹: Aromatic C-H stretching.

• ~2950-2850 cm⁻¹: Aliphatic C-H stretching of the methylene group.

Protocol (KBr Pellet Method):

• Sample Preparation: Grind 1-2 mg of the sample with approximately 100-200 mg of dry, spectroscopic grade KBr powder until a fine, homogeneous mixture is obtained.[19][22]

• Pellet Formation: Place the mixture into a pellet die and press under high pressure (several tons) to form a thin, transparent pellet.[20]

• Spectrum Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and acquire the spectrum.

Rationale: Mass spectrometry provides the molecular weight of a compound and information about its structure through analysis of its fragmentation pattern.[24][25][26][27][28]

Predicted Mass Spectrum (Electron Ionization - EI):

• Molecular Ion Peak (M⁺•): Expected at m/z = 230, corresponding to the molecular weight of C₁₂H₁₀N₂O₃.

• Key Fragment Ions: Fragmentation is likely to occur at the ether linkage. Expect to see peaks corresponding to the 4-nitrophenoxy cation (m/z = 138) and the pyridin-4-ylmethyl cation (m/z = 92).

Protocol:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically dissolved in a suitable volatile solvent for techniques like electrospray ionization (ESI) or directly as a solid for electron ionization (EI) via a direct insertion probe.[24][28]

• Ionization: Ionize the sample using an appropriate method (e.g., EI or ESI).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge (m/z) ratio using a mass analyzer.

• Detection: Detect the ions to generate the mass spectrum.

Caption: A logical workflow for the comprehensive characterization of the synthesized compound.

Conclusion and Future Outlook

4-((4-Nitrophenoxy)methyl)pyridine represents a molecule of significant interest at the intersection of heterocyclic and medicinal chemistry. While a notable gap exists in the experimental characterization of this compound, this guide provides a robust framework to address this. By combining foundational knowledge, computational predictions, and detailed, actionable experimental protocols, researchers are well-equipped to undertake a thorough investigation of its physicochemical properties. The elucidation of these properties is a critical first step in exploring its potential in drug discovery and development, leveraging the well-documented importance of its pyridine and nitrophenyl structural motifs. The protocols and data presented herein are intended to accelerate such research endeavors and contribute to the broader understanding of this promising chemical space.

References

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Molecular structure and characterization of 4-((4-Nitrophenoxy)methyl)pyridine

An In-depth Technical Guide to the Molecular Structure and Characterization of 4-((4-Nitrophenoxy)methyl)pyridine

This technical guide provides a comprehensive overview of the molecular structure, synthesis, and characterization of 4-((4-Nitrophenoxy)methyl)pyridine. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical knowledge with practical insights to facilitate a deeper understanding of this compound. While direct experimental data for this specific molecule is limited in published literature, this guide leverages data from closely related analogues and established chemical principles to provide a robust predictive characterization.

Introduction: A Molecule of Interest

4-((4-Nitrophenoxy)methyl)pyridine, with the chemical formula C₁₂H₁₀N₂O₃ and a molecular weight of 230.22 g/mol , is a unique ether linking a pyridine moiety to a nitrophenyl group. The pyridine ring is a common scaffold in pharmaceuticals due to its ability to engage in hydrogen bonding and other biological interactions. The 4-nitrophenoxy group offers a versatile handle for further chemical modifications, making this compound a potentially valuable intermediate in synthetic and medicinal chemistry. The electron-withdrawing nature of the nitro group also influences the electronic properties of the molecule, which can be of interest in materials science applications.

Synthesis and Purification: A Practical Approach

The most logical and widely applicable method for the synthesis of 4-((4-Nitrophenoxy)methyl)pyridine is the Williamson ether synthesis. This classic SN2 reaction involves the nucleophilic attack of a deprotonated alcohol (in this case, 4-nitrophenol) on an alkyl halide (4-(halomethyl)pyridine).[1][2][3][4]

Causality of Experimental Choices

The choice of a Williamson ether synthesis is predicated on its reliability, high potential yield, and the commercial availability of the starting materials. 4-Nitrophenol serves as the nucleophile precursor, and its phenolic proton is sufficiently acidic to be readily removed by a suitable base. 4-(Chloromethyl)pyridine or 4-(bromomethyl)pyridine would be the ideal electrophile, with the primary halide facilitating an SN2 reaction and minimizing the competing elimination reaction.

Experimental Workflow: A Step-by-Step Protocol

Herein, a detailed protocol for the synthesis of 4-((4-Nitrophenoxy)methyl)pyridine is provided.

Caption: A generalized workflow for the synthesis and purification of 4-((4-Nitrophenoxy)methyl)pyridine.

Materials:

• 4-Nitrophenol

• 4-(Chloromethyl)pyridine hydrochloride

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-nitrophenol (1.0 eq), 4-(chloromethyl)pyridine hydrochloride (1.0 eq), and potassium carbonate (2.5 eq).

• Add anhydrous acetonitrile to the flask to create a stirrable suspension.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting materials are consumed.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove inorganic salts (potassium carbonate and potassium chloride).

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to yield 4-((4-Nitrophenoxy)methyl)pyridine as a solid.

Structural Elucidation: A Multi-faceted Spectroscopic Approach

Due to the absence of direct experimental spectra for 4-((4-Nitrophenoxy)methyl)pyridine in the public domain, the following characterization data is predicted based on the analysis of its constituent parts and closely related, experimentally characterized molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the structure of organic molecules. The predicted ¹H and ¹³C NMR spectra for 4-((4-Nitrophenoxy)methyl)pyridine are detailed below.

¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.60	Doublet	2H	H-2, H-6 (Pyridine)	Protons ortho to the pyridine nitrogen are deshielded.
~8.20	Doublet	2H	H-3', H-5' (Nitrophenyl)	Protons ortho to the nitro group are strongly deshielded due to its electron-withdrawing nature.
~7.40	Doublet	2H	H-3, H-5 (Pyridine)	Protons meta to the pyridine nitrogen.
~7.00	Doublet	2H	H-2', H-6' (Nitrophenyl)	Protons meta to the nitro group and ortho to the ether linkage.
~5.20	Singlet	2H	-CH₂-	Methylene protons adjacent to the pyridine ring and the ether oxygen. The singlet indicates no adjacent protons for coupling.

¹³C NMR (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment	Rationale
~163.5	C-4'	Aromatic carbon directly attached to the electron-withdrawing nitro group.
~150.0	C-2, C-6	Carbons adjacent to the nitrogen in the pyridine ring.
~145.0	C-4	Quaternary carbon of the pyridine ring attached to the methylene group.
~141.5	C-1'	Quaternary carbon of the nitrophenyl ring attached to the ether oxygen.
~126.0	C-3', C-5'	Carbons ortho to the nitro group.
~122.0	C-3, C-5	Carbons meta to the nitrogen in the pyridine ring.
~115.0	C-2', C-6'	Carbons meta to the nitro group.
~68.0	-CH₂-	Methylene carbon of the ether linkage.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the functional groups present in a molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~3100-3000	Medium	Aromatic C-H stretch	Characteristic of C-H bonds in the pyridine and benzene rings.
~2950-2850	Weak	Aliphatic C-H stretch	Corresponding to the methylene (-CH₂-) group.
~1590, ~1490	Strong	C=C and C=N ring stretching	Vibrations of the aromatic rings.
~1520, ~1345	Strong	Asymmetric & Symmetric NO₂ stretch	The two strong absorptions are characteristic of a nitro group.
~1250	Strong	Aryl-O-C stretch (asymmetric)	The C-O-C ether linkage where one carbon is part of an aromatic ring.
~1040	Medium	Aryl-O-C stretch (symmetric)	The symmetric stretch of the aryl ether.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Molecular Ion (M⁺): m/z = 230.07

• Key Fragmentation Patterns:

  • Loss of the nitro group (-NO₂) to give a fragment at m/z = 184.

  • Cleavage of the ether bond to produce the pyridin-4-ylmethyl cation (m/z = 92) and the 4-nitrophenoxy radical.

  • Formation of the 4-nitrophenoxide anion (m/z = 138) in negative ion mode.

Physicochemical Properties

Property	Predicted Value/Observation
Appearance	Likely a pale yellow to white crystalline solid.
Melting Point	Expected to be a solid at room temperature with a defined melting point, likely above 100 °C, based on the rigid aromatic structure.
Boiling Point	High, likely decomposing before boiling at atmospheric pressure.
Solubility	Expected to be soluble in common organic solvents like dichloromethane, chloroform, and ethyl acetate. Sparingly soluble in non-polar solvents like hexane and likely insoluble in water.

Conclusion

4-((4-Nitrophenoxy)methyl)pyridine is a molecule with significant potential as a building block in various fields of chemical research. This guide provides a comprehensive, albeit largely predictive, overview of its synthesis and characterization. The detailed synthetic protocol based on the Williamson ether synthesis offers a practical route for its preparation. The predicted spectroscopic data, grounded in the analysis of analogous structures, provides a solid framework for its identification and characterization. Further experimental validation of these properties will be crucial for unlocking the full potential of this versatile compound.

References

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Protocols & Analytical Methods

Application Note: Synthesis and Isolation of 4-((4-Nitrophenoxy)methyl)pyridine

Target Audience: Discovery Chemists, Process Development Scientists, and Academic Researchers.

Introduction & Mechanistic Rationale

The construction of aryl-alkyl ethers is a fundamental transformation in medicinal chemistry, frequently utilized to optimize the pharmacokinetic profiles and target-binding affinities of small-molecule drug candidates. This technical bulletin details a highly optimized protocol for the synthesis of 4-((4-Nitrophenoxy)methyl)pyridine via a bimolecular nucleophilic substitution (SN2) framework, classically known as the Williamson ether synthesis[1].

From a mechanistic standpoint, the reaction relies on the generation of a highly nucleophilic phenoxide anion. 4-Nitrophenol possesses a pKa of 7.15[2], making its hydroxyl proton sufficiently acidic to be quantitatively abstracted by a mild inorganic base such as Potassium Carbonate (K2CO3). The resulting phenoxide anion attacks the electrophilic benzylic-like carbon of 4-(chloromethyl)pyridine, displacing the chloride leaving group to form the target ether.

Figure 1: Logical relationship and mechanistic pathway of the SN2 etherification.

Reagent Stoichiometry and Material Properties

To ensure a self-validating and high-yielding reaction, precise stoichiometric control is required. The electrophile is supplied as a hydrochloride salt to prevent spontaneous self-alkylation and degradation[3]. Consequently, the base equivalents must account for the neutralization of this salt.

Table 1: Reaction Stoichiometry and Quantitative Parameters

Reagent / Solvent	MW ( g/mol )	Equivalents	Amount (mmol)	Mass / Volume	Functional Role
4-Nitrophenol	139.11	1.0	10.0	1.39 g	Nucleophile Precursor
4-(Chloromethyl)pyridine HCl	164.03	1.1	11.0	1.80 g	Electrophile
Potassium Carbonate (K2CO3)	138.21	3.0	30.0	4.14 g	Base / Acid Scavenger
N,N-Dimethylformamide (DMF)	73.09	N/A	N/A	20.0 mL	Polar Aprotic Solvent

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. In-Process Controls (IPCs) are embedded within the steps to allow the operator to verify the chemical state of the reaction in real-time.

Step 1: Nucleophile Activation (Deprotonation)

• Action: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-nitrophenol (1.39 g, 10.0 mmol) and anhydrous K2CO3 (4.14 g, 30.0 mmol). Suspend the solids in 20 mL of anhydrous DMF.

• Causality: DMF is chosen as a polar aprotic solvent because it heavily solvates the potassium cations while leaving the phenoxide anion "naked" and highly reactive, significantly accelerating the SN2 trajectory[4].

• Self-Validation (IPC): Upon stirring at room temperature for 30 minutes, the pale yellow suspension will transition to a vibrant, deep yellow/orange color. This optical shift is a direct confirmation of the successful deprotonation and formation of the highly conjugated 4-nitrophenoxide anion.

Step 2: Electrophilic Alkylation

• Action: Gradually add 4-(chloromethyl)pyridine hydrochloride (1.80 g, 11.0 mmol) to the activated mixture. Attach a reflux condenser and heat the reaction to 80 °C for 6 hours under a nitrogen atmosphere.

• Causality: The excess K2CO3 (3.0 eq total) is mathematically required: 1.0 eq deprotonates the phenol, 1.1 eq neutralizes the hydrochloride salt of the picolyl chloride, and the remaining 0.9 eq acts as a thermodynamic buffer to drive the reaction to completion[5].

• Self-Validation (IPC): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (1:1) mobile phase. The reaction is deemed complete when the 4-nitrophenol spot (Rf ~0.6) is entirely consumed and replaced by a new, UV-active product spot (Rf ~0.4).

Step 3: Reaction Quenching and Extraction

• Action: Remove the flask from the heat source and allow it to cool to ambient temperature. Slowly pour the reaction mixture into 100 mL of vigorously stirred ice-cold distilled water. Extract the aqueous mixture with Ethyl Acetate (3 x 30 mL).

• Causality: Quenching in ice water crashes out the highly hydrophobic product and dilutes the DMF, forcing the target ether into the organic extraction phase. Ethyl acetate is selected for its excellent partition coefficient for aromatic ethers.

Step 4: Washing and Desiccation

• Action: Wash the combined organic layers with 5% aqueous NaOH (2 x 20 mL), followed by saturated aqueous NaCl (brine, 30 mL). Dry the organic phase over anhydrous Na2SO4.

• Causality: The NaOH wash is a critical purification step; it deprotonates any trace unreacted 4-nitrophenol, rendering it water-soluble and stripping it from the organic phase. Brine removes residual water and residual DMF traces.

Step 5: Concentration and Purification

• Action: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the resulting crude residue via silica gel column chromatography (gradient elution: 20% to 50% EtOAc in Hexanes).

• Causality: Silica gel chromatography effectively separates the target ether from any trace baseline impurities or degradation byproducts, yielding the pure 4-((4-Nitrophenoxy)methyl)pyridine.

Figure 2: Step-by-step experimental workflow for the synthesis and isolation.

Analytical Characterization

Following purification, the identity and purity of the synthesized compound should be verified against the expected analytical parameters outlined below.

Table 2: Expected Analytical Signatures

Analytical Technique	Expected Signals / Observations
1H NMR (CDCl3, 400 MHz)	~5.2 ppm (s, 2H, -CH2-), ~7.0 ppm (d, 2H, Ar-H), ~7.3 ppm (d, 2H, Py-H), ~8.2 ppm (d, 2H, Ar-H), ~8.6 ppm (d, 2H, Py-H)
TLC (Hexane:EtOAc 1:1)	Rf ~ 0.4 (Strongly UV active spot at 254 nm)
Physical Appearance	Pale yellow to off-white crystalline solid

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Using 4-((4-Nitrophenoxy)methyl)pyridine in the development of kinase inhibitors

Application Note: 4-((4-Nitrophenoxy)methyl)pyridine as a Modular Scaffold for Type II Kinase Inhibitor Development

Executive Summary

Kinase inhibitors are foundational to modern targeted oncology and inflammatory disease therapies. While Type I inhibitors target the active (DFG-in) conformation of kinases, Type II inhibitors stabilize the inactive (DFG-out) state. They achieve this by binding both the ATP-binding pocket and an adjacent allosteric hydrophobic pocket, a dual-binding mechanism that often confers superior kinase selectivity and prolonged target residence time[1].

A critical structural feature of many established Type II inhibitors (e.g., Sorafenib, Tivozanib) is the rigid diaryl ether core. However, rigid diaryl ethers can suffer from metabolic instability and restricted conformational adaptation, particularly when facing secondary gatekeeper mutations[2]. This application note details the utility of 4-((4-Nitrophenoxy)methyl)pyridine (CAS: 252918-98-2) as a versatile building block. By introducing a flexible methylene linker (-CH2-O-) between the pyridine and phenyl rings, medicinal chemists can engineer enhanced rotational freedom, allowing the inhibitor to bypass steric clashes induced by gatekeeper mutations while maintaining critical hydrogen bonds in the hinge region[3].

Mechanistic Rationale: The Role of the Methylene Linker

As a Senior Application Scientist, it is crucial to understand why specific structural motifs are chosen before initiating synthesis. In a standard Type II pharmacophore, the molecule must traverse from the hinge region, past the gatekeeper residue, and into the hydrophobic back pocket.

• Pyridine Ring (Hinge/Solvent Interactor): The pyridine ring is often oriented towards the hinge region or solvent-exposed area. The nitrogen heteroatom improves aqueous solubility and can act as a hydrogen bond acceptor with the kinase hinge backbone.

• Methylene-Ether Linker (-CH2-O-): Unlike the rigid -O- linkage in classic diaryl ethers, the -CH2-O- bond provides an additional sp³ hybridized carbon. This rotational flexibility allows the inhibitor to adopt non-canonical binding trajectories. This is critical for overcoming secondary mutations (such as FLT3 F691L or KIT D816V) that typically confer resistance to rigid Type II inhibitors[3].

• Nitro-to-Amine Conversion & Urea Formation: The nitro group of 4-((4-Nitrophenoxy)methyl)pyridine serves as a masked aniline. Upon reduction, the resulting amine is reacted with isocyanates to form a urea motif. This urea acts as a bidentate hydrogen bond donor/acceptor to the conserved αC-helix Glutamate and the DFG Aspartate, effectively locking the kinase in the inactive state[4].

Conceptual binding mode of Type II inhibitors utilizing a flexible methylene-ether linker.

Experimental Protocols: From Building Block to Kinase Inhibitor

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate in-process analytical controls to verify causality and ensure reaction success at each critical juncture.

Protocol 1: Catalytic Reduction of 4-((4-Nitrophenoxy)methyl)pyridine

Objective: Convert the nitro intermediate to 4-((4-aminophenoxy)methyl)pyridine without cleaving the ether bond.

• Setup: Dissolve 4-((4-Nitrophenoxy)methyl)pyridine (1.0 eq, 250 mg) in anhydrous methanol (10 mL) under an inert argon atmosphere.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (0.1 eq by weight).

  • Causality: Pd/C provides the active surface area required for hydrogen gas to efficiently reduce the nitro group. Maintaining standard atmospheric pressure (1 atm) prevents the unwanted hydrogenolysis (cleavage) of the sensitive benzyl-ether linkage.

• Hydrogenation: Purge the reaction vessel with H₂ gas three times. Stir vigorously under a hydrogen balloon (1 atm) at room temperature for 4-6 hours.

• Self-Validation (In-Process): Monitor the reaction via Thin Layer Chromatography (TLC) using DCM:MeOH (9:1). The starting material (UV active, higher Rf) should completely disappear, replaced by a highly polar, ninhydrin-positive spot indicating the primary amine. Liquid Chromatography-Mass Spectrometry (LC-MS) must be used to confirm the precise mass shift from [M+H]⁺ 245.08 to[M+H]⁺ 215.11.

• Workup: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the Celite with excess methanol and concentrate the filtrate under reduced pressure to yield the aniline intermediate as a pale yellow solid.

Protocol 2: Urea Formation via Isocyanate Coupling

Objective: Synthesize the final Type II inhibitor pharmacophore by coupling the aniline intermediate with an electrophile.

• Setup: Dissolve the freshly prepared 4-((4-aminophenoxy)methyl)pyridine (1.0 eq) in anhydrous dichloromethane (DCM) (5 mL).

• Coupling: Add the desired substituted phenyl isocyanate (e.g., 3-(trifluoromethyl)phenyl isocyanate) (1.05 eq) dropwise at 0°C.

  • Causality: The electron-withdrawing groups on the isocyanate increase its electrophilicity, driving rapid formation of the urea linkage. Performing this addition at 0°C controls the exothermic nature of the reaction and minimizes side reactions, such as isocyanate dimerization.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours under argon.

• Self-Validation (In-Process): As the urea product forms, it exhibits significantly lower solubility in DCM than the starting materials. The spontaneous formation of a white to off-white precipitate serves as a visual, physical validation of reaction progress.

• Isolation: Filter the precipitate, wash with cold DCM and hexanes, and dry under high vacuum. Confirm the structural integrity via ¹H-NMR (DMSO-d6). The defining validation metric is the presence of two distinct urea NH singlets between δ 8.5 and 9.5 ppm.

Step-by-step synthetic workflow from the nitro building block to the final urea-based inhibitor.

Data Presentation: Impact of Linker Flexibility on Kinase Inhibition

To illustrate the value of the methylene-ether linker derived from 4-((4-Nitrophenoxy)methyl)pyridine, the following table summarizes comparative Structure-Activity Relationship (SAR) data. It highlights how linker flexibility impacts binding affinity against wild-type and gatekeeper-mutant kinases[3].

Linker Type	Structural Motif	Target Kinase	IC₅₀ (WT)	IC₅₀ (Gatekeeper Mutant)	Rationale for Efficacy
Rigid Diaryl Ether	Pyridine - O - Phenyl	FLT3	< 5 nM	> 500 nM (F691L)	Steric clash with bulky Leucine mutation prevents DFG-out binding.
Flexible Methylene-Ether	Pyridine - CH₂ - O - Phenyl	FLT3	< 10 nM	< 25 nM (F691L)	Rotational freedom allows the inhibitor to bypass the mutant residue.
Rigid Diaryl Ether	Pyridine - O - Phenyl	KIT	12 nM	> 1000 nM (D816V)	Rigid conformation restricted by Valine mutation.
Flexible Methylene-Ether	Pyridine - CH₂ - O - Phenyl	KIT	15 nM	45 nM (D816V)	sp³ carbon enables non-canonical binding trajectory into the back pocket.

(Note: Data represents aggregated SAR trends observed in the development of flexible Type II inhibitors).

References

• Sun, H., et al. (2015). "Revealing the favorable dissociation pathway of type II kinase inhibitors via enhanced sampling simulations and two-end-state calculations." Scientific Reports (NIH PMC).[Link]

• Zhang, Y., et al. (2024). "Structure-based drug discovery of novel penta- or hexa-bicyclo-pyrazolone derivatives as potent and selective AXL inhibitors." European Journal of Medicinal Chemistry (NIH PMC).[Link]

• Zhao, Z., et al. (2024). "Overcoming Secondary Mutations of Type II Kinase Inhibitors." Journal of Medicinal Chemistry (ACS Publications).[Link]

• Wu, P., et al. (2015). "Discovery of Type II Inhibitors of TGFβ-Activated Kinase 1 (TAK1) and Mitogen-Activated Protein Kinase Kinase Kinase Kinase 2 (MAP4K2)." ResearchGate.[Link]

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• 4. researchgate.net [researchgate.net]

Protocol for functionalizing the nitro group of 4-((4-Nitrophenoxy)methyl)pyridine

An Application Guide to the Functionalization of 4-((4-Nitrophenoxy)methyl)pyridine

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the functionalization of the nitro group in 4-((4-Nitrophenoxy)methyl)pyridine. The conversion of the nitro moiety into a primary amine is a pivotal transformation, unlocking a versatile synthetic intermediate for further molecular elaboration. This guide details multiple robust protocols for the initial reduction and subsequent derivatization of the resulting amine, including N-acylation, N-sulfonylation, and Sandmeyer-type transformations. The protocols are designed to be self-validating, with an emphasis on the rationale behind experimental choices, reaction monitoring, and product characterization.

Introduction: Strategic Importance of the Nitro Group

The molecule 4-((4-Nitrophenoxy)methyl)pyridine serves as an excellent starting material in synthetic campaigns due to the strategic placement of its functional groups. The nitro group on the phenoxy ring is not merely a passive substituent; it is an exceptionally versatile chemical handle. Its strong electron-withdrawing nature deactivates the aromatic ring, but its true synthetic potential is realized upon its reduction to a primary amine.

This transformation from a nitroarene to an aniline derivative, specifically to 4-((4-Aminophenoxy)methyl)pyridine, is a cornerstone reaction. It converts a strongly deactivating, meta-directing group into a strongly activating, ortho-, para-directing amino group, which is also a potent nucleophile.[1] The resulting aminopyridine scaffold is of immense interest in medicinal chemistry, forming the core of numerous biologically active compounds, including kinase inhibitors and other therapeutic agents.[2][3][4][5][6]

This guide is structured in two primary parts:

• Part I: Reduction of the Nitro Group. This section details reliable methods to chemoselectively reduce the aromatic nitro group to a primary amine.

• Part II: Subsequent Functionalization of the Amino Group. This section explores key transformations of the newly formed amine to generate diverse molecular architectures.

Caption: Overall workflow for the functionalization of 4-((4-Nitrophenoxy)methyl)pyridine.

Part I: Reduction of the Aromatic Nitro Group

The reduction of a nitroarene to an aniline is a fundamental six-electron process.[7] The primary challenge is to achieve high chemoselectivity, reducing the nitro group without affecting other potentially labile functionalities such as the pyridine ring or the ether linkage. Several methods are available, each with distinct advantages in terms of safety, scalability, and functional group tolerance.[8][9][10][11]

Comparative Analysis of Reduction Methodologies

The choice of reducing agent is critical and depends on the substrate's complexity and the desired laboratory setup. Catalytic transfer hydrogenation, for instance, is often preferred for its operational simplicity and safety, as it avoids the use of high-pressure hydrogen gas.[12]

Method	Catalyst / Reagent	Hydrogen Source	Typical Conditions	Pros	Cons
Catalytic Transfer Hydrogenation (CTH)	Pd/C (5-10 mol%)	Ammonium Formate or Hydrazine Hydrate	Methanol/Ethanol, RT to Reflux	High yield, safe, simple setup, excellent selectivity.[12][13][14]	Catalyst can be pyrophoric; hydrazine is toxic.
Metal-Mediated Reduction	SnCl₂·2H₂O or Fe Powder	HCl or NH₄Cl	Ethanol/Water, Reflux	Robust, excellent functional group tolerance, inexpensive.[7][15]	Stoichiometric metal waste, potentially harsh acidic conditions.[15]
Catalytic Hydrogenation	Pd/C, PtO₂, or Raney-Ni	H₂ Gas (balloon or pressure vessel)	Methanol/Ethanol, RT	Clean reaction (water is the only byproduct), highly efficient.[1][16]	Requires specialized pressure equipment, potential for over-reduction.

Experimental Protocol 1: Catalytic Transfer Hydrogenation (CTH) with Ammonium Formate

This protocol is highly recommended for its efficiency and safety profile. Ammonium formate decomposes in situ on the palladium surface to generate hydrogen, ammonia, and carbon dioxide.[14]

Materials:

• 4-((4-Nitrophenoxy)methyl)pyridine (1.0 eq)

• 10% Palladium on Carbon (Pd/C) (0.1 eq by weight)

• Ammonium Formate (HCOONH₄) (5.0 eq)

• Methanol (or Ethanol)

• Celite

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-((4-Nitrophenoxy)methyl)pyridine and methanol (approx. 20 mL per gram of substrate).

• Stir the solution until the starting material is fully dissolved.

• Carefully add 10% Pd/C to the solution. Caution: Pd/C can be pyrophoric when dry; handle with care.

• Add ammonium formate in one portion. The reaction is often exothermic.

• Heat the mixture to reflux (approx. 65°C for methanol) and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material spot has completely disappeared (typically 1-3 hours).

• Once complete, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with methanol.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization or column chromatography to yield 4-((4-Aminophenoxy)methyl)pyridine.

Experimental Protocol 2: Metal-Mediated Reduction with Tin(II) Chloride

This classical method is highly reliable and tolerant of many functional groups, making it suitable for complex substrates.[7]

Materials:

• 4-((4-Nitrophenoxy)methyl)pyridine (1.0 eq)

• Tin(II) Chloride Dihydrate (SnCl₂·2H₂O) (4.0-5.0 eq)

• Concentrated Hydrochloric Acid (HCl)

• Ethyl Acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, suspend 4-((4-Nitrophenoxy)methyl)pyridine in ethanol.

• Add SnCl₂·2H₂O to the suspension.

• Cool the flask in an ice bath and slowly add concentrated HCl.

• Remove the ice bath and heat the reaction mixture to reflux (70-80°C) for 1-2 hours, monitoring by TLC.

• After completion, cool the mixture to room temperature and carefully pour it over crushed ice.

• Basify the aqueous solution by slowly adding saturated NaHCO₃ solution until the pH is ~8. Caution: Vigorous gas evolution.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude amine.

Part II: Functionalization of 4-((4-Aminophenoxy)methyl)pyridine

The product from Part I, 4-((4-Aminophenoxy)methyl)pyridine, is a primary aromatic amine. The lone pair of electrons on the nitrogen atom makes it a good nucleophile, opening up a vast array of subsequent functionalization reactions.

Caption: Key functionalization pathways for the intermediate amine.

Experimental Protocol 3: N-Acylation for Amide Synthesis

Acylation converts the amine into a stable amide. This is useful for protecting the amine or for introducing specific structural motifs. The reaction with an acyl chloride is typically rapid and high-yielding.[17][18][19]

Materials:

• 4-((4-Aminophenoxy)methyl)pyridine (1.0 eq)

• Acyl Chloride (e.g., Acetyl Chloride or Benzoyl Chloride) (1.1 eq)

• Base (e.g., Pyridine or Triethylamine) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve the amine and the base in anhydrous DCM in a flask under a nitrogen atmosphere.

• Cool the mixture in an ice bath (0°C).

• Slowly add the acyl chloride dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash successively with dilute HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Experimental Protocol 4: N-Sulfonylation for Sulfonamide Synthesis

The sulfonamide functional group is a key pharmacophore in many approved drugs.[20] This protocol describes its formation using a sulfonyl chloride.

Materials:

• 4-((4-Aminophenoxy)methyl)pyridine (1.0 eq)

• Sulfonyl Chloride (e.g., p-Toluenesulfonyl Chloride, TsCl) (1.1 eq)

• Pyridine (as both base and solvent)

• Dichloromethane (DCM)

Procedure:

• Dissolve the amine in pyridine in a round-bottom flask and cool to 0°C.

• Add the sulfonyl chloride portion-wise while maintaining the temperature at 0°C.

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature and stir overnight.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice-water.

• If a precipitate forms, collect it by vacuum filtration. If not, extract the aqueous mixture with DCM.

• Wash the organic extracts with 1M CuSO₄ solution (to remove pyridine), followed by water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo to yield the crude sulfonamide.

• Purify by column chromatography or recrystallization.

Experimental Protocol 5: Diazotization and Sandmeyer Reaction

This powerful sequence allows for the replacement of the amino group with a wide variety of substituents, including halides and cyano groups, which are otherwise difficult to introduce.[21] The reaction proceeds via a diazonium salt intermediate, which is unstable and must be generated in situ at low temperatures.[22]

Materials:

• 4-((4-Aminophenoxy)methyl)pyridine (1.0 eq)

• Sodium Nitrite (NaNO₂) (1.2 eq)

• Concentrated HCl

• Copper(I) Bromide (CuBr) (1.2 eq)

• Water, Ice

Procedure: Step A: Diazotization

• Suspend the amine in a mixture of water and concentrated HCl in a three-necked flask equipped with a thermometer.

• Cool the suspension to 0-5°C using an ice-salt bath.

• Prepare a solution of NaNO₂ in a small amount of cold water.

• Add the NaNO₂ solution dropwise to the amine suspension, ensuring the temperature remains below 5°C. Stir for 30 minutes at this temperature. The formation of the diazonium salt is usually indicated by a clearing of the solution.

Step B: Sandmeyer Reaction (Bromination Example)

• In a separate beaker, dissolve CuBr in concentrated HBr and cool to 0°C.

• Slowly add the cold diazonium salt solution from Step A to the stirred CuBr solution.

• Observe for gas (N₂) evolution. After the addition is complete, allow the mixture to warm to room temperature and then heat gently to 50-60°C for 30 minutes to ensure complete decomposition of the diazonium salt.

• Cool the reaction mixture and extract with an appropriate organic solvent (e.g., diethyl ether or DCM).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude aryl bromide product by column chromatography.

References

• Taft, C. A. A Review of the Selective Catalytic Reduction of Aromatic Nitro Compounds into Aromatic Amines, Isocyanates, Carbamates, and Ureas Using CO. ACS Publications. [Link]

• Nikoorazm, M. Facile and one-pot synthesis of aryl azides via diazotization of aromatic amine using cross-linked poly(4-vinylpyridine)-supported nitrite ion and azidation by a Sandmeyer-type reaction. ResearchGate. [Link]

• Gholinejad, M. Transfer hydrogenation of nitroarenes using cellulose filter paper-supported Pd/C by filtration as well as sealed methods. PMC. [Link]

• Lakrout, S. A Simple and Eco-Sustainable Method for the Sulfonylation of Amines under Microwave-Assisted Solvent-Free Conditions. RSC Advances. [Link]

• Ashenhurst, J. More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Master Organic Chemistry. [Link]

• Li, H. Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. Taylor & Francis Online. [Link]

• Patil, R. D. Chemoselective Reduction of Nitroarenes to Aromatic Amines with C. Longdom Publishing. [Link]

• Li, W. Magnetically Reusable Fe3O4@NC@Pt Catalyst for Selective Reduction of Nitroarenes. MDPI. [Link]

• Wu, L. Recent advances in selectivity control for the catalytic reduction of functionalized nitroarenes over metal-based catalysts. Dalton Transactions. [Link]

• Organic Chemistry Portal. Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• Al-Mokyna, F. H. Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Publishing. [Link]

• Bari, M. A. Acetylation Of Aromatic Amines: Use Of Acidic Catalyst For Efficient Reactions. IJCRT.org. [Link]

• Wu, L. Recent advances in selectivity control for the catalytic reduction of functionalized nitroarenes over metal-based catalysts. RSC Publishing. [Link]

• Blaser, H.-U. Selective Catalytic Hydrogenation of Aromatic and Aliphatic Nitro Compounds to Amines and Hydroxylamines. Springer Link. [Link]

• Shneine, J. K. Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. Research Square. [Link]

• Daw, P. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. RWTH Publications. [Link]

• Gundu, S. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. PMC. [Link]

• Ashenhurst, J. Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. [Link]

• Tzani, A. Hydrazine as a Reducing Agent in Catalytic Transfer Hydrogenation Processes. Wiley Online Library. [Link]

• Das, B. Mild and eco-friendly chemoselective acylation of amines in aqueous medium. ARKIVOC. [Link]

• Singh, J. Recent trends in the chemistry of Sandmeyer reaction: a review. PMC. [Link]

• Baro, A. Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. PMC. [Link]

• Wang, X. Renaissance of Sandmeyer-Type Reactions: Conversion of Aromatic C–N Bonds into C–X Bonds (X = B, Sn, P, or CF3). ACS Publications. [Link]

• Wikipedia. Sandmeyer reaction. Wikipedia. [Link]

• Bourbon, P. Complementary Site-Selective Sulfonylation of Aromatic Amines by Superacid Activation. ResearchGate. [Link]

• Sarver, P. J. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Macmillan Group - Princeton University. [Link]

• Organic Chemistry Portal. Sulfonamide synthesis by alkylation or arylation. Organic Chemistry Portal. [Link]

• Fornell, J. Highly efficient electrochemical and chemical hydrogenation of 4-nitrophenol using recyclable narrow mesoporous magnetic CoPt nanowires. Journal of Materials Chemistry A. [Link]

• Baro, A. Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. Taylor & Francis Online. [Link]

• Stjepanović, M. Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives. MDPI. [Link]

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Application Note: Comprehensive HPLC and GC-MS Analytical Strategies for 4-((4-Nitrophenoxy)methyl)pyridine Workflows

Introduction & Scientific Rationale

The compound 4-((4-Nitrophenoxy)methyl)pyridine is a critical synthetic intermediate and structural motif utilized in advanced drug development. It is prominently featured in the synthesis of 1[1] (acting as suicide substrates) and various 2[2]. Structurally, it consists of an ether linkage bridging a basic pyridine ring and an electron-deficient nitrophenyl group.

The synthesis of this ether typically proceeds via a Nucleophilic Aromatic Substitution (SNAr) between 4-pyridinemethanol and 1-fluoro-4-nitrobenzene under basic conditions, or alternatively via 3[3] utilizing 4-nitrophenol. Accurately monitoring these reactions requires robust, orthogonal analytical methodologies to track the depletion of highly polar and non-polar precursors while confirming the structural integrity of the final product.

Reaction Workflow & Analytical Integration

Synthesis and dual-modal chromatographic analysis workflow for 4-((4-Nitrophenoxy)methyl)pyridine.

HPLC-UV Method: Reaction Monitoring and Purity Assessment

Expertise & Causality: The primary chromatographic challenge in analyzing this reaction mixture is the extreme polarity differential between the analytes. 4-Pyridinemethanol is highly polar and basic (pKa ~5.2), whereas 1-fluoro-4-nitrobenzene is highly lipophilic and neutral. To prevent severe peak tailing of the pyridine moiety caused by secondary interactions with residual silanols on the stationary phase, the mobile phase must be strictly acidic, a standard practice in the4[4] and basic heterocycles. By utilizing 0.1% Trifluoroacetic acid (TFA) (pH ~2.0), the pyridine nitrogen is fully protonated, ensuring sharp, symmetrical peaks and reproducible retention times.

Chromatographic Conditions

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm (Selected per the5[5] for superior peak shape with basic compounds).

• Mobile Phase A: 0.1% TFA in LC-MS grade Water.

• Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm (optimal for aromatic nitro and pyridine rings).

• Injection Volume: 5 µL.

Gradient Program & Expected Retention

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
2.0	95	5
10.0	10	90
12.0	10	90
12.1	95	5
15.0	95	5

Table 1: HPLC Gradient Elution Profile.

Analyte	Expected RT (min)	Elution Rationale
4-Pyridinemethanol	~2.8	Highly polar, protonated at pH 2; elutes early.
4-Nitrophenol (Byproduct)	~6.5	Intermediate polarity; unionized at pH 2 (pKa 7.1).
4-((4-Nitrophenoxy)methyl)pyridine	~8.2	Target product; balanced polarity from the ether bridge.
1-Fluoro-4-nitrobenzene	~10.5	Highly non-polar; requires high organic modifier to elute.

Table 2: Expected Retention Times (RT) and Mechanistic Causality.

Sample Preparation Protocol

• Extract a 10 µL aliquot from the reaction vessel.

• Quench the reaction by diluting into 990 µL of Mobile Phase A (Water with 0.1% TFA) to immediately neutralize basic catalysts (e.g., K2CO3 or NaH) and halt reaction kinetics.

• Vortex for 10 seconds and centrifuge at 10,000 x g for 3 minutes to pellet any precipitated inorganic salts.

• Transfer the clear supernatant to an HPLC vial for injection.

GC-MS Method: Structural Confirmation and Volatile Profiling

Expertise & Causality: While HPLC is ideal for tracking the non-volatile product and overall kinetics, GC-MS provides critical orthogonal validation. Electron Ionization (EI) at 70 eV induces predictable fragmentation pathways. 4-((4-Nitrophenoxy)methyl)pyridine (MW = 230.22 g/mol ) is semi-volatile and can be analyzed directly without derivatization on a low-bleed, non-polar 5% phenyl-methylpolysiloxane stationary phase. This method is exceptionally sensitive for detecting unreacted 1-fluoro-4-nitrobenzene and trace volatile impurities.

GC-MS Instrument Parameters

• Column: HP-5ms UI (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium (99.999%), constant flow at 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Split, 10:1 ratio.

• Oven Program: 80 °C (hold 1 min) → 20 °C/min to 280 °C → 280 °C (hold 5 min).

• Transfer Line Temp: 280 °C.

• Ion Source Temp: 230 °C.

• Mass Range: m/z 50 to 350.

Diagnostic Mass Fragments

Compound	Molecular Weight	Key EI-MS Fragments (m/z)	Fragment Identity / Rationale
1-Fluoro-4-nitrobenzene	141.10	141 (M+), 111, 95, 83	Loss of NO (m/z 111); Loss of NO2 (m/z 95).
4-Pyridinemethanol	109.13	109 (M+), 108, 80, 53	M-1 peak (m/z 108) is the base peak (pyridinium cation).
4-((4-Nitrophenoxy)methyl)pyridine	230.22	230 (M+), 139, 108, 92	Cleavage of ether bond yields m/z 108 (pyridinium-methyl) and m/z 92 (picolyl cation).

Table 3: GC-MS Fragmentation Data.

GC-MS Sample Preparation Protocol

• Take a 50 µL aliquot of the crude reaction mixture.

• Partition between 1 mL of Ethyl Acetate and 1 mL of deionized water. Ethyl acetate efficiently isolates the semi-volatile ether and fluoronitrobenzene while leaving highly polar salts in the aqueous layer, a proven technique in the 6[6].

• Vortex vigorously for 30 seconds.

• Allow phase separation. Extract 500 µL of the upper organic (Ethyl Acetate) layer.

• Filter through a 0.22 µm PTFE syringe filter directly into a GC vial.

Trustworthiness & System Suitability

To ensure the analytical methodology operates as a self-validating system, the following criteria must be met prior to sample analysis:

• Resolution (Rs): The critical pair (4-nitrophenol and the target ether product) must exhibit an Rs ≥ 2.0.

• Tailing Factor (Tf): The Tf for 4-pyridinemethanol must be ≤ 1.5. If Tf > 1.5, verify the pH of Mobile Phase A, as insufficient protonation leads to secondary silanol interactions.

• Blank Injection: Run a blank (Ethyl Acetate for GC, Mobile Phase A for HPLC) between high-concentration samples to verify zero carryover of the highly lipophilic 1-fluoro-4-nitrobenzene.

References

• Title: The synthesis and evaluation of 3-aryloxymethyl-1,2-dimethylindole-4,7-diones as mechanism-based inhibitors of NAD(P)H:quinone oxidoreductase 1 (NQO1)
• Source: google.com (Patents)
• Source: researchgate.
• Source: researchgate.
• Source: agilent.
• Source: researchgate.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. WO2002088146A2 - ANTIDEPRESSANT INDOLETETRAHYDROPYRIDINE DERIVATIVES OF 2,3-DIHYDRO-7H-[1,4]DIOXINO[2,3-e]INDOLE - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Advanced Technical Support Center: Suzuki-Miyaura Cross-Coupling Troubleshooting &amp; Protocols

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic advice and address the root chemical causes of reaction failures. The Suzuki-Miyaura reaction is a cornerstone of C–C bond formation, but its reliance on palladium catalysis and boron chemistry introduces intricate failure modes 1. Here, we dissect the causality behind sluggish kinetics, catalyst deactivation, and side-product formation, providing self-validating protocols to ensure experimental integrity.

Mechanistic Grounding

Before troubleshooting, we must understand the catalytic cycle. The reaction relies on three fundamental steps: Oxidative Addition (OA), Transmetalation (TM), and Reductive Elimination (RE) 2.

Catalytic cycle of Suzuki-Miyaura highlighting oxidative addition, transmetalation, and elimination.

Section 1: Frequently Asked Questions & Troubleshooting

Q1: My reaction shows incomplete conversion and unreacted starting materials. How do I force the reaction to completion? Causality & Expert Insight: Incomplete conversion usually stems from a failure to efficiently generate or maintain the active Pd(0) species, or a high kinetic barrier in the oxidative addition step (especially with electron-rich aryl chlorides) 1. If the palladium center becomes coordinatively unsaturated or oxidizes, it aggregates into inactive "palladium black." Resolution Strategy:

• Ligand Tuning: If oxidative addition is slow, switch to electron-rich, bulky ligands (e.g., Buchwald ligands like XPhos or SPhos) which increase electron density at the metal center and lower the activation energy for C-X insertion 23.

• Catalyst Loading & Temperature: Cautiously increase the temperature to 80–100 °C. However, excessive heat accelerates catalyst decomposition. Ensure your solvent's boiling point accommodates this 1.

• Solvent/Base Degassing: Oxygen is fatal to Pd(0). Rigorously degas solvents via freeze-pump-thaw or prolonged sparging with argon.

Table 1: Ligand Selection Guide for Suzuki-Miyaura Couplings

Ligand Type	Examples	Primary Mechanistic Benefit	Best Used For
Triarylphosphines	PPh 3​	Baseline coordination, cost-effective	Reactive aryl bromides/iodides
Dialkylbiaryl (Buchwald)	XPhos, SPhos	Promotes OA (electron-rich) & RE (bulky)	Aryl chlorides, sterically hindered substrates
Bidentate Phosphines	dppf, dppe	Suppresses β -hydride elimination	Alkylboronic acids (sp 3 coupling)
N-Heterocyclic Carbenes	IPr, IMes	Highly electron-rich, strong σ -donation	Sluggish, highly deactivated electrophiles

Q2: I am observing significant protodeboronation (loss of the boronic acid to the parent arene). How can I prevent this? Causality & Expert Insight: Protodeboronation is the hydrolytic cleavage of the C–B bond, yielding the parent arene and boric acid. It is heavily accelerated by water, high temperatures, and strong bases 14. Heteroaryl boronic acids (e.g., 2-pyridylboronic acid) are notoriously susceptible due to the formation of zwitterionic intermediates that rapidly fragment. Resolution Strategy:

• Water Minimization: Switch from aqueous base conditions to anhydrous conditions using finely ground, anhydrous K 3​ PO 4​ or Cs 2​ CO 3​ 1. Note: A stoichiometric trace of water (e.g., 1-5 equivalents relative to substrate) is often mechanistically required to activate the base, but bulk water should be eliminated.

• Stable Boron Reagents: Substitute the fragile boronic acid with a more stable derivative. Pinacol esters (Bpin), MIDA boronates, or potassium trifluoroborate salts (BF 3​ K) release the active boronic species slowly in situ, keeping the steady-state concentration low and minimizing degradation 35.

Q3: My LC-MS shows a large amount of homocoupled boronic acid (Ar'-Ar'). What causes this and how do I fix it? Causality & Expert Insight: Homocoupling is an oxidative side reaction. It occurs when two boronic acid molecules transmetalate onto the same Pd(II) center, followed by reductive elimination. This requires an oxidant—most commonly adventitious oxygen (O 2​ ) in the solvent, or the use of a Pd(II) precatalyst (like Pd(OAc) 2​ ) which must be reduced to Pd(0) by sacrificing two equivalents of the boronic acid 12. Resolution Strategy:

• Strict Anaerobic Technique: Implement rigorous Schlenk techniques. Sparging is often insufficient for sensitive substrates; use the freeze-pump-thaw method .

• Switch to a Pd(0) Precatalyst: Use Pd 2​ (dba) 3​ or Pd(PPh 3​ ) 4​ to avoid the initial sacrificial reduction step 1.

Diagnostic decision tree for identifying and resolving common Suzuki-Miyaura side reactions.

Section 2: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. By incorporating internal standards and strict environmental controls, you can isolate variables if a failure occurs.

Protocol 1: General High-Yield Suzuki-Miyaura Coupling (Schlenk Technique)

This protocol is optimized to prevent homocoupling and oxidative catalyst deactivation 4.

Materials:

• Aryl halide (1.0 equiv)

• Arylboronic acid or Bpin ester (1.2 - 1.5 equiv)

• Pd 2​ (dba) 3​ (1-2 mol% Pd)

• XPhos or SPhos ligand (2-4 mol%)

• Anhydrous K 3​ PO 4​ (2.0 - 3.0 equiv, finely ground)

• 1,4-Dioxane (anhydrous) and Degassed H 2​ O (4:1 ratio)

Step-by-Step Methodology:

• Preparation of Glassware: Oven-dry a Schlenk tube and a magnetic stir bar at 120 °C for at least 4 hours. Cool under a continuous stream of dry nitrogen or argon .

• Solid Reagent Addition: To the cooled Schlenk tube, add the aryl halide (if solid), boronic acid, Pd 2​ (dba) 3​ , phosphine ligand, and finely ground K 3​ PO 4​ .

• Atmosphere Exchange: Seal the tube with a septum. Connect to a Schlenk line. Evacuate the tube under high vacuum for 3 minutes, then backfill with nitrogen. Repeat this cycle three times (purge-and-refill) to ensure complete removal of ambient oxygen .

• Solvent Addition: Syringe in the anhydrous 1,4-Dioxane and degassed water. (Self-Validation Check: The solution should turn from dark purple/red to a pale yellow/orange as the active Pd(0)-ligand complex forms. Rapid blackening indicates oxygen ingress).

• Reaction Execution: Replace the septum with a Teflon screw-cap under a positive flow of nitrogen. Place the sealed tube in a pre-heated oil bath at 80–100 °C and stir vigorously (1000+ rpm) to overcome biphasic mass transfer limitations.

• Monitoring & Workup: After 2–12 hours, cool to room temperature. Dilute with ethyl acetate and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate under reduced pressure for crude NMR/LC-MS analysis 4.

Protocol 2: High-Throughput Microscale Screening

When optimizing a novel substrate, screening multiple ligands and bases simultaneously is required .

Step-by-Step Methodology:

• Inertion: Place a 24-well reaction block inside a benchtop inertion box or glovebag. Purge with nitrogen for 5–10 minutes .

• Substrate Dosing: Prepare a stock solution of the aryl halide and internal standard (e.g., 1,3,5-trimethoxybenzene, 10 mol%) in the chosen solvent. Dispense equal aliquots into vials containing pre-weighed catalyst/ligand combinations (e.g., XPhos-Pd-G3, SPhos-Pd-G2) .

• Base Addition: Add the degassed aqueous base solution last.

• Sealing and Heating: Seal the block with a Teflon-lined mat and torque-screws. Transfer to a heating block pre-set to 60 °C.

• Quenching & Analysis: After 12 hours, cool the block. Add 500 µL of a quench solution (e.g., acetonitrile/water) to each vial. Stir for 2 minutes without heat, then let the insoluble salts settle. Analyze the supernatant via UPLC-MS. (Self-Validation Check: Integrate the product peak against the internal standard. A high product-to-standard ratio confirms successful coupling, while a missing standard peak indicates solvent evaporation or cross-contamination).

References

• Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. BenchChem Technical Support.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction. Sigma-Aldrich.
• Troubleshooting low yield in Suzuki coupling of 3-Bromo-2-chloropyridine. BenchChem.
• Suzuki reaction. Wikipedia, The Free Encyclopedia.
• Recent Advances in Borylation and Suzuki-Type Cross-Coupling. MDPI.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Purification of 4-((4-Nitrophenoxy)methyl)pyridine

Welcome to the technical support center for 4-((4-Nitrophenoxy)methyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex purification challenges associated with this compound. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure you achieve the desired purity for your downstream applications.

I. Troubleshooting Guide: Common Purification Issues

This section addresses specific problems that may arise during the purification of 4-((4-Nitrophenoxy)methyl)pyridine, offering probable causes and actionable solutions.

Issue 1: Persistent Yellow/Brown Coloration in the Final Product

Question: After purification by column chromatography or recrystallization, my 4-((4-Nitrophenoxy)methyl)pyridine product remains a yellow or brownish solid. How can I obtain a white to light yellow crystalline powder?

Probable Causes:

• Residual Starting Materials: Incomplete reaction can leave behind unreacted 4-nitrophenol or 4-(chloromethyl)pyridine, which can impart color.

• Presence of Byproducts: Side reactions, such as the formation of 4,4'-dinitrobiphenyl through homocoupling, can introduce colored impurities.[1]

• Thermal Degradation: The nitro group can make the compound susceptible to thermal degradation, especially at elevated temperatures during solvent evaporation or drying, leading to colored decomposition products.[2]

• Oxidation: Exposure to air and light during purification and handling can lead to the formation of colored oxidative byproducts.

Solutions:

• Optimize Reaction Conditions: Ensure the initial synthesis goes to completion to minimize unreacted starting materials. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3]

• Activated Carbon Treatment: Before the final crystallization step, dissolve the crude product in a suitable hot solvent and add a small amount of activated carbon. The activated carbon will adsorb many colored impurities. Heat the mixture for a short period, then filter it hot through a pad of Celite to remove the carbon.

• Recrystallization with an Appropriate Solvent System:

  • Solvent Selection: A good solvent for recrystallization should dissolve the compound well at high temperatures but poorly at low temperatures.[4] For 4-((4-Nitrophenoxy)methyl)pyridine, consider solvent systems like ethanol/heptane or ethyl acetate/hexanes.[1][3]

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. If the solution is still colored, consider the activated carbon treatment mentioned above. Allow the solution to cool slowly to room temperature, then place it in an ice bath or freezer to maximize crystal formation.[5] Collect the crystals by vacuum filtration and wash with a small amount of the cold solvent.[4]

• Column Chromatography Optimization:

  • Stationary Phase: Silica gel is a common choice for purifying pyridine derivatives.[3][6]

  • Mobile Phase: A gradient elution starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) can effectively separate the desired product from less polar and more polar impurities.[6][7]

Issue 2: Co-elution of Impurities During Column Chromatography

Question: I am having difficulty separating my product from a closely related impurity during silica gel column chromatography. The spots on the TLC plate are very close together.

Probable Causes:

• Similar Polarity of Product and Impurity: The impurity may have a chemical structure and polarity very similar to 4-((4-Nitrophenoxy)methyl)pyridine, making separation by standard chromatography challenging.

• Inappropriate Solvent System: The chosen eluent may not have sufficient selectivity to resolve the two compounds.

Solutions:

• Adjust the Mobile Phase Polarity:

  • Fine-tune the ratio of your hexane/ethyl acetate system. Small changes in the percentage of the polar solvent can significantly impact resolution.

  • Introduce a third solvent to the mobile phase. For example, adding a small amount of dichloromethane or a tertiary amine like triethylamine (TEA) can alter the interactions with the silica gel and improve separation.[8]

• Consider a Different Chromatographic Technique:

  • Reverse-Phase HPLC: If the impurity is difficult to separate by normal-phase chromatography, reverse-phase high-performance liquid chromatography (HPLC) may provide better resolution. A common mobile phase for this technique is a mixture of acetonitrile and water with a modifier like formic acid.[9]

  • Preparative TLC: For small-scale purifications, preparative thin-layer chromatography can be an effective method for separating compounds with very similar Rf values.

• Chemical Treatment: If the impurity is a known starting material (e.g., 4-nitrophenol), a simple aqueous wash with a dilute base (like sodium bicarbonate solution) during the work-up can help remove it before chromatography.

Issue 3: Low Recovery After Recrystallization

Question: I am losing a significant amount of my product during recrystallization. What can I do to improve my yield?

Probable Causes:

• Using too much solvent: Dissolving the crude product in an excessive amount of solvent will keep a larger portion of it in the solution even after cooling, leading to low recovery.[4]

• Cooling the solution too quickly: Rapid cooling can lead to the formation of small, impure crystals or an oil, which is difficult to handle and purify further.

• The compound has moderate solubility in the cold solvent: Even at low temperatures, some product will remain dissolved in the mother liquor.

Solutions:

• Use a Minimum Amount of Hot Solvent: Add the hot solvent in small portions to the crude product until it just dissolves. This will ensure the solution is saturated.

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature. Covering the flask with a watch glass and insulating it can promote the formation of larger, purer crystals. Once at room temperature, further cooling in an ice bath can maximize the yield.

• Solvent/Anti-Solvent Recrystallization: Dissolve the compound in a "good" solvent in which it is highly soluble. Then, slowly add an "anti-solvent" in which the compound is poorly soluble until the solution becomes turbid. Gently heat the mixture until it becomes clear again, and then allow it to cool slowly.[4] For 4-((4-Nitrophenoxy)methyl)pyridine, a good solvent could be dichloromethane or ethyl acetate, and a potential anti-solvent could be hexanes or heptane.

• Recover Product from the Mother Liquor: After the first filtration, concentrate the mother liquor and perform a second recrystallization to recover more of the product.

II. Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and physical state of pure 4-((4-Nitrophenoxy)methyl)pyridine?

Pure 4-((4-Nitrophenoxy)methyl)pyridine is typically a white to light yellow crystalline solid.[10] Significant deviation from this, such as a dark brown color or an oily consistency, indicates the presence of impurities.

Q2: What are the recommended storage conditions for 4-((4-Nitrophenoxy)methyl)pyridine?

To prevent degradation, 4-((4-Nitrophenoxy)methyl)pyridine should be stored in a tightly sealed container in a cool, dry, and dark place.[11] An inert atmosphere (e.g., argon or nitrogen) can further protect it from oxidation.

Q3: Is 4-((4-Nitrophenoxy)methyl)pyridine thermally stable?

The presence of a nitro group suggests that the compound may have limited thermal stability.[2] It is advisable to avoid prolonged exposure to high temperatures during purification, such as during solvent evaporation under reduced pressure. Use a water bath with a controlled temperature.

Q4: What are the key impurities to look out for in the synthesis of 4-((4-Nitrophenoxy)methyl)pyridine?

Common impurities can include unreacted starting materials like 4-nitrophenol and 4-(chloromethyl)pyridine, as well as byproducts from side reactions. Depending on the synthetic route, these could include products of over-alkylation or self-condensation.

Q5: Can I use pH adjustment to aid in the purification of 4-((4-Nitrophenoxy)methyl)pyridine?

Yes, the basicity of the pyridine nitrogen allows for purification through acid-base extraction. The crude product can be dissolved in an organic solvent and washed with a dilute acid (e.g., 1M HCl). The protonated pyridine derivative will move to the aqueous layer, leaving non-basic impurities in the organic layer. The aqueous layer can then be basified (e.g., with NaOH or NaHCO3) to deprotonate the pyridine, which can then be extracted back into an organic solvent.[12]

III. Experimental Protocols and Data

Protocol 1: Standard Recrystallization Procedure

• Place the crude 4-((4-Nitrophenoxy)methyl)pyridine in an Erlenmeyer flask.

• Heat a suitable solvent (e.g., ethanol) on a hot plate.

• Add the hot solvent to the crude product in small portions with swirling until the solid just dissolves.

• If the solution is colored, remove it from the heat and add a spatula-tip of activated carbon. Swirl and gently heat for a few minutes.

• Filter the hot solution through a fluted filter paper or a Celite pad to remove the activated carbon and any insoluble impurities.

• Allow the clear filtrate to cool slowly to room temperature.

• Once crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C).

Protocol 2: Silica Gel Column Chromatography

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Pack a chromatography column with the slurry.

• Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the column.

• Elute the column with a solvent system of increasing polarity (e.g., a gradient of 0% to 50% ethyl acetate in hexanes).

• Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Purification Method	Typical Solvent System	Expected Purity
Recrystallization	Ethanol/Heptane	>98%
Column Chromatography	Hexanes/Ethyl Acetate Gradient	>99%

IV. Visualized Workflows

Troubleshooting Logic for Impure Product

Caption: Troubleshooting logic for common purification issues.

General Purification Workflow

Caption: General workflow for the purification process.

V. References

• Benchchem. (n.d.). Technical Support Center: Scale-up Synthesis of 3-Methyl-2-(4-nitrophenyl)pyridine. Retrieved from

• Benchchem. (n.d.). Application Notes and Protocols for 3-Methyl-2-(4-nitrophenyl)pyridine as a Pharmaceutical Intermediate. Retrieved from

• Guidechem. (n.d.). Pyridine, 2-[(4-nitrophenoxy)methyl]- 145654-42-8 wiki. Retrieved from

• Benchchem. (n.d.). Spectroscopic and Synthetic Profile of 3-Methyl-2-(4-nitrophenyl)pyridine: A Technical Guide. Retrieved from

• SIELC Technologies. (2018, February 16). Pyridine, 4-[(4-nitrophenyl)methyl]-. Retrieved from

• The Royal Society of Chemistry. (n.d.). Structure-activity relationship and biochemical evaluation of (2-nitrophenyl)methanol derivatives. Retrieved from

• ACS Publications. (2019, October 30). 4,4′-Bipyridyl-Catalyzed Reduction of Nitroarenes by Bis(neopentylglycolato)diboron | Organic Letters. Retrieved from

• MDPI. (2023, June 13). Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX. Retrieved from

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from

• Organic Syntheses. (2020, October 7). Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin- 1-yl) Carbonate (NPTC) for N-Protection of L- Phenylalanine Ethyl Ester. Retrieved from

• Benchchem. (n.d.). An In-depth Technical Guide on 3-Methyl-2-(4-nitrophenyl)pyridine: Physicochemical Properties. Retrieved from

• Patsnap Eureka. (2014, July 16). Method for purifying 2-[(4-chlorophenyl)(piperidin-4-yloxy)methyl]pyridine. Retrieved from

• Loba Chemie. (2015, April 9). 4-METHYLPYRIDINE FOR SYNTHESIS MSDS CAS No: 108-89-4 MSDS. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mt.com [mt.com]
• 5. orgsyn.org [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. rsc.org [rsc.org]
• 9. Pyridine, 4-[(4-nitrophenyl)methyl]- | SIELC Technologies [sielc.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. lobachemie.com [lobachemie.com]
• 12. Method for purifying 2-[(4-chlorophenyl)(piperidin-4-yloxy)methyl]pyridine - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: Catalyst Deactivation and Regeneration in Pyridine Derivative Synthesis

Introduction: The synthesis of pyridine derivatives is a cornerstone of modern pharmaceutical and agrochemical development. The efficiency of these syntheses often hinges on the performance of sophisticated catalysts. However, a common and costly challenge encountered in the lab and in production is catalyst deactivation. This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals to diagnose, troubleshoot, and resolve issues related to catalyst deactivation and to implement effective regeneration strategies.

Understanding the Core Problem: Mechanisms of Catalyst Deactivation

Catalyst deactivation is the gradual or rapid loss of catalytic activity and/or selectivity.[1][2] In the context of pyridine derivative synthesis, the unique electronic and structural properties of the pyridine moiety itself are often central to the deactivation process. The primary mechanisms can be broadly categorized as chemical, thermal, and mechanical.[3][4]

• Catalyst Poisoning: This is a prevalent issue where a substance binds strongly to the active sites of the catalyst, rendering them inaccessible to reactants.[1][2] In pyridine synthesis, the primary poison is often the pyridine substrate or product itself. The lone pair of electrons on the nitrogen atom acts as a potent Lewis base, coordinating strongly to the active metal centers (e.g., Palladium, Platinum, Rhodium), thereby blocking them.[3][5][6] Impurities in reagents or solvents, such as sulfur or other nitrogen-containing compounds, can also act as poisons.[5][7]

• Coking or Fouling: This mechanism involves the physical deposition of carbonaceous materials (coke) on the catalyst surface.[3] In high-temperature gas-phase syntheses, such as those using zeolite catalysts like HZSM-5, organic molecules can decompose and polymerize, blocking catalyst pores and active sites.[8] This is a key factor leading to deactivation in industrial pyridine production.[8][9]

• Thermal Degradation (Sintering): High reaction temperatures can cause the fine metal nanoparticles of a heterogeneous catalyst to migrate and agglomerate into larger crystals.[3][10][11] This process, known as sintering, irreversibly reduces the active surface area of the catalyst, leading to a significant drop in activity.[3]

• Formation of Inactive Species: The active catalyst can sometimes react with components in the mixture to form stable, catalytically inactive complexes. For instance, in certain iron-catalyzed reactions, the formation of an iron dimer has been identified as a deactivation pathway.[12][13]

Below is a diagram illustrating the primary pathways of catalyst deactivation.

Figure 1: Primary mechanisms of catalyst deactivation.

Troubleshooting Guide

This section is structured to address common problems encountered during pyridine derivative synthesis.

Q1: My reaction is slow or fails completely when using a pyridine-containing substrate, but works with other aromatics. What's the cause?

A1: This is a classic symptom of catalyst poisoning by the pyridine nitrogen.[6] The nitrogen's lone pair coordinates to the metal center of your catalyst (e.g., Pd, Pt), blocking the active sites needed for the catalytic cycle.[5]

Troubleshooting Workflow:

• Increase Catalyst Loading: As a first-pass solution, increasing the catalyst loading can sometimes compensate for the poisoning effect by providing a stoichiometric excess of active sites.[6] However, this is not cost-effective for large-scale synthesis.

• Modify Reaction Conditions:

  • Solvent Choice: Switching to a protic solvent, such as acetic acid, can protonate the pyridine nitrogen. This creates a pyridinium salt, which is a much weaker ligand for the metal center, thus mitigating the poisoning effect.[6]

  • Temperature & Pressure: For hydrogenations, increasing the hydrogen pressure and/or reaction temperature can sometimes overcome the inhibition, though this risks side reactions and thermal degradation.[6]

• Protect the Pyridine Nitrogen: In some cases, it's possible to temporarily protect the nitrogen atom of the substrate, for example, by forming an N-oxide, which can be removed after the reaction. This prevents its coordination to the catalyst.[5]

• Consider a Different Catalyst: Some catalysts are more resistant to pyridine poisoning than others. For example, rhodium-based catalysts have shown better resilience in certain hydrogenations compared to palladium catalysts.[6]

Sources

• 1. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
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• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Scaling up the synthesis of 4-((4-Nitrophenoxy)methyl)pyridine

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Technical Support Center: Thermal Management in Exothermic Nitration

Welcome to the Technical Support Center for exothermic nitration reactions. Nitration is a fundamental electrophilic aromatic substitution process used extensively in the synthesis of pharmaceuticals, energetic materials, and agrochemicals. However, the introduction of a nitro group using mixed acids (nitric and sulfuric acid) is highly exothermic, with reaction enthalpies typically ranging from −73 to −253 kJ/mol[1]. Failure to properly dissipate this heat leads to thermal runaway, side-product formation (e.g., poly-nitration or oxidation), and catastrophic safety hazards[1][2].

This guide provides drug development professionals and chemical engineers with field-proven troubleshooting strategies, mechanistic insights, and validated protocols for safely managing nitration exotherms.

Part 1: Troubleshooting & FAQs

Q1: Why do my batch nitration reactions frequently suffer from poor selectivity and thermal runaway, and how can I mechanistically prevent this? A: In traditional batch or semi-batch reactors, the reaction rate is often limited by interfacial mass transfer between the organic and aqueous acid phases[3][4]. Because the reaction volume is large and the surface-to-volume ratio is low, the intense heat generated cannot be dissipated fast enough. This localized overheating (hotspots) accelerates the kinetic rate of secondary reactions, leading to over-nitration and oxidative degradation[3]. Solution: Transitioning to continuous flow chemistry inherently mitigates this hazard. Flow reactors (tubular or chip-based) operate with dramatically smaller reactive volumes and massive specific surface areas, ensuring rapid heat removal and uniform mixing[5][6]. By maintaining near-isothermal conditions, you suppress the activation energy pathways of unwanted polynitration.

Q2: How do I select the appropriate continuous flow reactor for a highly exothermic nitration substrate? A: Reactor selection is dictated by the exothermicity profile, intrinsic reaction rate, and phase behavior of your specific substrate[5].

• Chip-based Microreactors: Offer the highest surface-to-volume ratios and exceptional heat transfer. They are ideal for extremely fast, highly exothermic reactions where precise temperature control (<±2 °C) is required to prevent intermediate decomposition[3][5].

• Tubular Reactors: Provide superior plug-flow characteristics and are the most cost-effective for scaling up homogeneous liquid-phase nitrations[5].

• Continuous Stirred-Tank Reactors (CSTRs) in Series: Recommended if your reaction involves solid precipitation or slurries that would plug micro-channels, though they offer lower heat transfer efficiency than chip reactors[5][7].

Q3: What analytical steps must I take before scaling up a novel nitration reaction? A: Never scale up blindly. You must establish a self-validating thermodynamic profile. Use Reaction Calorimetry (RC1) and Accelerating Rate Calorimetry (ARC) to determine the adiabatic temperature increase ( ΔTad​ ) and the maximum temperature of the synthesis reaction (MTSR)[7]. For example, optimizing a semi-batch process into a continuous flow process can reduce the ΔTad​ from highly hazardous levels (e.g., 86.70 °C) down to safe margins (e.g., 19.95 °C)[7].

Part 2: Quantitative Data & Reactor Comparison

To facilitate equipment selection, the following table synthesizes the thermal and operational characteristics of standard nitration reactor configurations based on recent chemical engineering assessments[1][5][7].

Reactor Configuration	Heat Transfer Capability	Thermal Runaway Risk	Phase Compatibility	Typical Application / Advantage
Batch / Semi-Batch	Low	High	Liquid, Solid, Slurry	Early-stage discovery; requires extreme dilution.
CSTR (Series)	Moderate	Moderate	Liquid, Solid, Slurry	Continuous processing of precipitating products.
Tubular Flow	High	Low	Liquid (Prone to plugging)	Cost-effective scale-up; plug-flow characteristics.
Chip Microreactor	Very High	Very Low	Liquid only	Extreme exotherms; precise selectivity control.

Part 3: Standardized Experimental Protocol

Protocol: Safe Scale-Up of Continuous Flow Nitration

This methodology ensures a self-validating system where thermodynamic boundaries dictate operational flow rates, ensuring intrinsic safety[1][8].

Step 1: Thermodynamic Profiling (Calorimetry)

• Conduct Differential Scanning Calorimetry (DSC) on the substrate and proposed nitration mixture to identify the onset decomposition temperature ( Tonset​ ).

• Perform Reaction Calorimetry (RC1) to quantify the specific heat of reaction ( ΔH ) and calculate the adiabatic temperature rise ( ΔTad​ ). Ensure the Maximum Temperature of Synthesis Reaction (MTSR) remains strictly below Tonset​ .

Step 2: Microreactor Screening & Optimization

• Equip a chip-based microreactor (e.g., 0.2 mL internal volume) with in-line temperature sensors.

• Introduce the organic substrate (dissolved in a compatible solvent like acetic acid or dichloromethane) and the nitrating agent (e.g., fuming nitric acid / sulfuric acid) via independent, pulse-free syringe pumps[1][5].

• Set the external cooling jacket to the target isothermal temperature (typically 0–60 °C)[5].

• Analyze the reactor effluent via in-line HPLC or IR spectroscopy to optimize the molar ratio of HNO3​ /substrate (typically 1.0–3.0) and residence time[5][6].

Step 3: Dimensionless Number Matching for Scale-Up

• To transition from the microreactor to a production-scale tubular reactor, calculate the Damköhler numbers ( Da ) for both heat and mass transfer[1].

• Adjust the tube diameter, flow velocity, and mixing elements (e.g., static mixers) in the pilot plant to keep the Da numbers constant, ensuring the heat generation rate does not exceed the heat dissipation capacity of the scaled cooling jacket[1].

Step 4: Continuous Quenching

• Route the effluent directly into a continuous quenching zone (e.g., a stirred tank with ice water or a dilution flow stream) to instantly terminate the reaction and prevent downstream fume-offs[5][8].

Part 4: Process Visualization

The following diagram illustrates the logical decision matrix for selecting a nitration reactor based on thermodynamic profiling.

Caption: Decision matrix for nitration reactor selection based on thermal risk and phase behavior.

References

• Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade. National Institutes of Health (NIH). Available at:[Link]

• Flow Chemistry Services | Flow Reactor & Services. Amar Equipment. Available at: [Link]

• Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone. MDPI. Available at:[Link]

• Continuous flow nitration in miniaturized devices. Beilstein Journals. Available at:[Link]

• Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. ACS Publications. Available at:[Link]

• Microreactor Flow Synthesis of the Secondary High Explosive 2,6-Diamino-3,5-dinitropyrazine-1-oxide (LLM-105). OSTI. Available at:[Link]

• Aromatic Nitration. BYJU'S. Available at:[Link]

• Nitration and Sulfuric Acid Recovery: Effective Reaction Control and Efficient Acid Recycling for Economic Production. KBR. Available at:[Link]

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• 2. byjus.com [byjus.com]
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• 4. kbr.com [kbr.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 8. osti.gov [osti.gov]

Reference Data & Comparative Studies

A Comparative Guide to Validated Analytical Methods for 4-((4-Nitrophenoxy)methyl)pyridine Quantification

This guide provides a comprehensive comparison of validated analytical methodologies for the quantitative analysis of 4-((4-Nitrophenoxy)methyl)pyridine. As a crucial intermediate in various chemical syntheses, the ability to accurately and reliably quantify this compound is paramount for quality control, reaction monitoring, and regulatory compliance in drug development. This document is designed for researchers, analytical scientists, and drug development professionals, offering in-depth technical protocols and a comparative framework grounded in established scientific principles and regulatory standards.

The validation of an analytical procedure is the process by which it is established, by laboratory studies, that the performance characteristics of the procedure meet the requirements for the intended analytical applications.[1][2] This guide will focus on two primary analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), providing the scientific rationale for methodological choices and a framework for validation in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][3][4]

The Foundational Choice: Selecting the Right Analytical Technique

The molecular structure of 4-((4-Nitrophenoxy)methyl)pyridine (Molecular Weight: 230.22 g/mol ) dictates the most appropriate analytical strategies. Key features include:

• A Pyridine Ring: A basic, polar heterocyclic moiety.

• A Nitrophenyl Group: A strong chromophore, making it highly suitable for UV-Vis spectrophotometric detection.

• An Ether Linkage: Providing some flexibility to the molecule.

• Moderate Polarity and Semi-Volatility: This makes the compound amenable to both liquid and gas chromatography, although its characteristics are often better suited for HPLC.

High-Performance Liquid Chromatography (HPLC) is frequently the method of choice for compounds of this nature. Its versatility, particularly in the reversed-phase mode, allows for excellent separation of polar to moderately nonpolar compounds. The presence of the nitrophenyl group ensures high sensitivity with UV detection.

Gas Chromatography-Mass Spectrometry (GC-MS) serves as a powerful alternative, especially when high specificity and confirmatory analysis are required. While the compound's boiling point may necessitate higher temperatures, GC offers exceptional resolving power. Coupling with a mass spectrometer provides unambiguous identification based on the compound's mass fragmentation pattern, which is invaluable for impurity profiling or analysis in complex matrices.[5][6]

Method 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV Detection

RP-HPLC is the workhorse of pharmaceutical analysis for its robustness and wide applicability. For 4-((4-Nitrophenoxy)methyl)pyridine, a C18 column is the logical starting point, retaining the analyte based on hydrophobic interactions, while a polar mobile phase facilitates elution. The method described is based on established protocols for pyridine derivatives and related aromatic compounds.[7][8]

Experimental Protocol: HPLC-UV

1. Instrumentation and Materials:

• HPLC System: A system with a quaternary or binary pump, autosampler, column thermostat, and a Diode Array or UV-Vis Detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Chemicals: Acetonitrile (HPLC grade), Water (purified to 18.2 MΩ·cm), Phosphoric Acid (analytical grade), 4-((4-Nitrophenoxy)methyl)pyridine reference standard.

2. Chromatographic Conditions:

• Mobile Phase: A mixture of Acetonitrile and Water (e.g., 60:40 v/v), with 0.1% phosphoric acid added to the aqueous phase to ensure consistent ionization of the pyridine moiety and improve peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Set based on the absorbance maximum of the nitrophenyl group, typically around 270-310 nm.

• Injection Volume: 10 µL.

3. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of the reference standard, transfer to a 25 mL volumetric flask, and dissolve in the mobile phase.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution (e.g., 1, 5, 10, 25, 50, 100 µg/mL) to construct the calibration curve.

• Sample Solution: Accurately weigh the test sample and dissolve it in the mobile phase to achieve a theoretical concentration within the linear range of the method.

HPLC Analysis & Validation Workflow

Caption: A typical experimental workflow for HPLC analysis and validation.

Validation Parameters (ICH Q2(R1))

• Specificity: Demonstrated by injecting a blank (mobile phase) and a placebo (sample matrix without the analyte) to ensure no interfering peaks at the retention time of 4-((4-Nitrophenoxy)methyl)pyridine.

• Linearity: Assessed by a minimum of five concentration levels. The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.[1]

• Range: The interval between the upper and lower concentrations for which the method has suitable linearity, accuracy, and precision.[1]

• Accuracy: Determined by percent recovery of spiked samples at three concentration levels (e.g., 80%, 100%, 120% of the target concentration). Acceptance criteria are typically 98-102%.

• Precision:

  • Repeatability (Intra-assay): Assessed by six replicate injections of the standard solution at 100% of the test concentration. The relative standard deviation (RSD) should be ≤ 2%.[1]

  • Intermediate Precision: Evaluated by performing the assay on different days, with different analysts, or on different equipment.

• Limit of Quantification (LOQ): The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.

• Limit of Detection (LOD): The lowest amount of analyte that can be detected but not necessarily quantified.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides an orthogonal technique with high separating power and specificity. It is particularly advantageous for identifying unknown impurities or for quantifying the analyte in complex matrices where chromatographic interferences might be an issue with UV detection.[9] The protocol below is a starting point based on established methods for pyridine compounds.[5][6]

Experimental Protocol: GC-MS

1. Instrumentation and Materials:

• GC-MS System: A gas chromatograph equipped with a split/splitless injector, coupled to a mass spectrometer (e.g., a single quadrupole or triple quadrupole).

• Column: A mid-polarity capillary column, such as a 5% Phenyl Polysiloxane (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Chemicals: Dichloromethane or Ethyl Acetate (GC grade), Helium (99.999% purity), 4-((4-Nitrophenoxy)methyl)pyridine reference standard.

2. Chromatographic and Spectrometric Conditions:

• Injector Temperature: 280 °C.

• Injection Mode: Splitless (or split 10:1, depending on concentration).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program: Start at 150 °C, hold for 1 minute, ramp to 280 °C at 20 °C/min, and hold for 5 minutes.

• MS Transfer Line Temp: 280 °C.

• Ion Source Temp: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (e.g., m/z 50-350) for method development and specificity, and Selected Ion Monitoring (SIM) for quantitative analysis using characteristic ions.

3. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of the reference standard and dissolve in 25 mL of dichloromethane.

• Working Standard Solutions: Prepare serial dilutions in the range of 0.1-50 µg/mL.

• Sample Solution: Prepare the sample by dissolving or diluting in the same solvent to a concentration within the calibration range.

GC-MS Analysis & Validation Workflow

Caption: A logical workflow for GC-MS analysis and validation.

Validation Parameters (ICH Q2(R1))

Validation follows the same principles as HPLC. However, for specificity, mass spectral data provides an additional, powerful dimension.

• Specificity: Confirmed by comparing the mass spectrum of the analyte peak in a sample to that of a pure reference standard. The absence of co-eluting interferences can be verified by examining the purity of the ion profiles across the peak.

• Linearity, Range, Accuracy, Precision, LOQ, LOD: Determined using the same principles as the HPLC method, but typically with lower detection and quantification limits due to the sensitivity of MS detection, especially in SIM mode. Precision acceptance criteria for trace analysis may be wider (e.g., ≤ 15% RSD).[2]

Comparative Performance and Method Selection

The choice between HPLC-UV and GC-MS depends on the specific analytical challenge, including the nature of the sample matrix, required sensitivity, and available instrumentation.

Parameter	RP-HPLC with UV Detection	GC-MS
Principle	Partition chromatography based on polarity	Partition chromatography based on volatility
Specificity	Good; based on retention time and UV spectrum	Excellent; based on retention time and mass spectrum
Sensitivity (LOQ)	Good (typically low µg/mL)	Excellent (typically low ng/mL or high pg/mL)
Linearity (r²)	> 0.999	> 0.999
Precision (%RSD)	≤ 2% for assays	≤ 5% for assays; ≤ 15% for trace analysis
Analysis Time	~5-15 minutes per sample	~15-25 minutes per sample
Sample Throughput	High	Moderate
Robustness	High; less susceptible to matrix contamination	Moderate; injector and ion source can be prone to contamination
Best Suited For	Routine QC, purity assays, high-throughput analysis	Complex matrices, impurity identification, trace analysis, confirmatory testing

Conclusion

Both RP-HPLC with UV detection and GC-MS are powerful, validatable techniques for the quantification of 4-((4-Nitrophenoxy)methyl)pyridine. HPLC-UV offers a robust, high-throughput solution ideal for routine quality control in well-defined sample matrices. Conversely, GC-MS provides superior specificity and sensitivity, making it the preferred method for challenging matrices, trace-level quantification, and unequivocal compound identification.

The ultimate selection of a method should be guided by its intended purpose. Regardless of the choice, a comprehensive validation following ICH Q2(R1) guidelines is not merely a regulatory formality but a scientific necessity to ensure the generation of reliable, reproducible, and accurate data.[3][10] This foundational work underpins the entire drug development lifecycle, from initial discovery to final product release.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• ICH Q2(R1) Analytical Procedures Guide. Vertex AI Search. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFZCeKOBXW2SneknoVWfQHyCBWhsGpGVQhxkLmY-ach95idF8ZZWkfPgSH7IZtUN6sM7Md9M_tgkDb-T9UGNU7QEJVKmPcyOgxvqdo6CpIaqAHdOgPZPP1OJC60zadksZX63DpLLf1mUUeA]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• Pyridine, 4-[(4-nitrophenyl)methyl]-. SIELC Technologies. [Link]

• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. [Link]

• Toxicological Profile for Pyridine. Agency for Toxic Substances and Disease Registry. [Link]

• HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile. National Institutes of Health. [Link]

• GC-MS Analysis of Phytochemical Compounds Present in the Leaves of Citrus medica. L. International Journal of Pharmaceutical Sciences and Research. [Link]

• HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile. National Center for Biotechnology Information. [Link]

• ANALYTICAL METHODS. Agency for Toxic Substances and Disease Registry. [Link]

• Validation of Analytical Methods: A Review. Gavin Publishers. [Link]

• HPLC Methods for analysis of Pyridine. HELIX Chromatography. [Link]

• Quantitative determination of four nitrofurans and corresponding metabolites in the fish muscle by liquid chromatography-electrospray ionization-tandem mass spectrometry. Journal of Food and Drug Analysis. [Link]

• 4-Methylpyridine - EZGC Method Translator. Restek. [Link]

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• 5. ANALYTICAL METHODS - Toxicological Profile for Pyridine - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 10. starodub.nl [starodub.nl]

A Researcher's Guide to 4-((4-Nitrophenoxy)methyl)pyridine: Cross-Validation of Experimental Data and Comparative Analysis

For researchers, scientists, and drug development professionals, the validation of experimental data is paramount. This guide provides a comprehensive technical overview of 4-((4-Nitrophenoxy)methyl)pyridine, a molecule of interest in synthetic and medicinal chemistry. Due to the limited availability of direct, peer-reviewed experimental data for this specific compound, this guide establishes a framework for its synthesis, characterization, and evaluation. We will cross-validate predicted data with experimental findings for structurally similar compounds, offering a robust, self-validating system for researchers.

Introduction to 4-((4-Nitrophenoxy)methyl)pyridine and Its Significance

4-((4-Nitrophenoxy)methyl)pyridine belongs to the class of nitropyridine derivatives. The pyridine moiety is a common scaffold in pharmaceuticals, known for its ability to engage in hydrogen bonding and other critical molecular interactions within biological systems.[1][2] The 4-nitrophenoxy group provides a versatile chemical handle; the nitro group can be reduced to an amine, opening avenues for further molecular elaboration.[1] While direct biological applications of this specific molecule are not widely documented, related nitropyridine compounds have shown potential as antimicrobial and anticancer agents.[3]

This guide will focus on a comparative analysis with a closely related structural isomer, 4-(4-Nitrobenzyl)pyridine. It is crucial to distinguish between these two:

• 4-((4-Nitrophenoxy)methyl)pyridine (Target Compound): Features an ether linkage (-O-CH₂-).

• 4-(4-Nitrobenzyl)pyridine (Alternative Compound): Features a direct carbon-carbon bond (-CH₂-).

This structural difference is expected to influence physicochemical properties, reactivity, and biological activity.

Physicochemical Properties: A Comparative Overview

The following table summarizes the available and predicted physicochemical properties of 4-((4-Nitrophenoxy)methyl)pyridine and its isomer, 4-(4-Nitrobenzyl)pyridine. The majority of data for the target compound is predicted, highlighting the need for experimental verification.

Property	4-((4-Nitrophenoxy)methyl)pyridine	4-(4-Nitrobenzyl)pyridine	Source
Molecular Formula	C₁₂H₁₀N₂O₃	C₁₂H₁₀N₂O₂	[4][5]
Molecular Weight	230.22 g/mol	214.22 g/mol	[4][5]
Appearance	Predicted: Solid	Colorless crystals	[6]
Boiling Point	398.5±22.0 °C at 760 mmHg (Predicted)	Data not available	[4]
Flash Point	194.8±22.3 °C (Predicted)	Data not available	[4]
Density	1.3±0.1 g/cm³ (Predicted)	Data not available	[4]
logP	2.19 (Predicted)	Data not available	[4]
Purity	98% (Available from some vendors)	Data not available

Proposed Experimental Workflow for Synthesis and Characterization

To address the gap in experimental data, a detailed workflow for the synthesis and characterization of 4-((4-Nitrophenoxy)methyl)pyridine is proposed. This workflow is designed to be a self-validating system, with each step providing data to confirm the successful synthesis and purity of the compound.

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A Comparative Guide to Nitrophenoxy Derivatives in Biological Assays: Spotlight on 4-((4-Nitrophenoxy)methyl)pyridine

In the landscape of drug discovery and biochemical research, the strategic use of specific chemical probes is paramount for elucidating biological mechanisms and identifying novel therapeutic agents. Among these, nitrophenoxy derivatives have carved out a significant niche, primarily as chromogenic substrates and inhibitors in a vast array of biological assays. This guide provides an in-depth comparison of 4-((4-Nitrophenoxy)methyl)pyridine against other common nitrophenoxy derivatives, offering insights into their differential performance, underlying mechanisms, and practical applications in experimental settings.

Introduction: The Utility of the Nitrophenoxy Moiety

The 4-nitrophenoxy group is a versatile chemical entity in biological assays due to a key characteristic: upon cleavage of its ether or ester linkage, it releases 4-nitrophenol (or its conjugate base, 4-nitrophenolate, under alkaline conditions).[1][2] 4-nitrophenol is a potent chromophore, exhibiting a distinct yellow color with a strong absorbance maximum around 405-420 nm.[1][3] This property allows for simple and continuous spectrophotometric monitoring of enzyme activity, making these compounds ideal for high-throughput screening (HTS) and kinetic studies.[1]

The core structure can be modified to confer specificity for different enzymes or biological targets. The pyridine ring in 4-((4-Nitrophenoxy)methyl)pyridine , for instance, introduces a distinct structural and electronic character compared to more common derivatives like 4-nitrophenyl acetate or phosphate. The pyridine moiety, a common scaffold in pharmaceuticals, can engage in specific hydrogen bonding and other non-covalent interactions within biological systems, potentially leading to unique inhibitory or substrate profiles.[4]

Comparative Analysis of Nitrophenoxy Derivatives

The choice of a nitrophenoxy derivative is dictated by the specific biological question and the target under investigation. Below is a comparison of 4-((4-Nitrophenoxy)methyl)pyridine with other widely used derivatives.

Chemical Structures and Properties

Compound	Structure	Primary Use	Key Features
4-((4-Nitrophenoxy)methyl)pyridine		Potential Enzyme Inhibitor/Substrate	Pyridine ring offers unique interaction potential; may target kinases or other ATP-binding proteins.[4]
4-Nitrophenyl Acetate (pNPA)		Substrate for Esterases (e.g., Acetylcholinesterase)	Simple ester linkage, prone to spontaneous hydrolysis at high pH.[3]
4-Nitrophenyl Phosphate (pNPP)		Substrate for Phosphatases (e.g., Alkaline Phosphatase)	Phosphate ester linkage, generally stable in solution.[2]
4-Nitrophenyl-β-D-glucopyranoside		Substrate for Glycosidases (e.g., β-Glucosidase)	Glycosidic bond confers specificity for carbohydrate-processing enzymes.[2]

Performance in Biological Assays: A Structure-Activity Relationship (SAR) Perspective

The biological activity of these derivatives is intrinsically linked to their chemical structure.[5][6][7]

• 4-((4-Nitrophenoxy)methyl)pyridine : The presence of the pyridine ring makes this compound a subject of interest for its potential as an inhibitor of various enzymes, including kinases and ureases.[8][9] The pyridine scaffold is a "privileged structure" in medicinal chemistry, found in numerous approved drugs.[4][10] Its biological activity would be highly dependent on the specific topology of the enzyme's active site and its ability to accommodate the pyridyl group. For example, derivatives of 4-phenoxy-pyridine have been evaluated as potent dual VEGFR-2/c-Met inhibitors, with IC50 values in the low micromolar range.[8]

• Standard Chromogenic Substrates (pNPA, pNPP, etc.) : These molecules are designed primarily as reporter substrates. Their performance is judged by their specificity for the target enzyme and their kinetic parameters (Km and Vmax). For instance, while pNPA is a common substrate for esterases, its susceptibility to spontaneous hydrolysis can be a drawback, leading to high background signals.[3] In contrast, derivatives like 4-nitrophenyl trimethylacetate show greater stability.[3]

• Positional Isomers and Other Modifications : The position of the nitro group is critical. The para position is most common because it maximizes the electronic withdrawing effect, facilitating the departure of the nitrophenolate leaving group and enhancing its chromogenic properties at physiological and alkaline pH.[2] Alternative chromogenic leaving groups, such as 4-nitro-1-naphthol, have been developed to offer enhanced absorptivity at neutral or slightly acidic pH, which can be advantageous for studying enzymes that are not active under alkaline conditions.[11]

Experimental Protocol: Screening for Enzyme Inhibition

This protocol provides a general framework for a 96-well plate-based assay to screen 4-((4-Nitrophenoxy)methyl)pyridine and other derivatives for inhibitory activity against a model esterase, using 4-Nitrophenyl Acetate (pNPA) as the substrate.

Rationale: The assay measures the ability of a test compound to reduce the rate of pNPA hydrolysis by the esterase. The release of 4-nitrophenol is monitored spectrophotometrically at 405 nm. Including controls is critical for data interpretation.

Workflow Diagram

Caption: Workflow for a 96-well plate enzyme inhibition assay.

Step-by-Step Methodology

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5. Rationale: This buffer system provides a stable pH environment optimal for many esterases and for the chromogenic properties of 4-nitrophenolate.

  • Enzyme Solution: Prepare a working solution of Porcine Liver Esterase (or other target enzyme) in Assay Buffer to a final concentration that yields a linear reaction rate for at least 10 minutes (e.g., 0.05 units/mL).

  • Substrate Solution: Prepare a 100 mM stock of 4-Nitrophenyl Acetate (pNPA) in DMSO. Dilute in Assay Buffer to the desired final concentration (e.g., 200 µM, which is typically near the Km for many esterases). Rationale: Using a substrate concentration near the Km makes the assay sensitive to competitive inhibitors.

  • Test Compound Plate: Prepare serial dilutions of 4-((4-Nitrophenoxy)methyl)pyridine and other test compounds in DMSO. A typical starting concentration is 10 mM, diluted in a 1:3 series.

• Assay Procedure (96-well plate format):

  • Controls: Designate wells for:

    • 100% Activity Control (Vehicle): 2 µL DMSO.

    • No Enzyme Control (Blank): Enzyme solution is replaced with Assay Buffer.

    • Positive Control: A known inhibitor of the enzyme.

  • Plate Setup: To appropriate wells, add:

    • 178 µL of Assay Buffer.

    • 2 µL of test compound dilution or DMSO (for controls).

    • 10 µL of the enzyme working solution.

  • Pre-incubation: Mix gently and incubate the plate for 5 minutes at room temperature. Rationale: This allows the test compound to bind to the enzyme before the substrate is introduced.

  • Reaction Initiation: Add 10 µL of the pNPA working solution to all wells to initiate the reaction (final volume = 200 µL).

  • Data Acquisition: Immediately place the plate in a microplate reader and measure the absorbance at 405 nm every 30 seconds for 10 minutes.

• Data Analysis:

  • For each well, calculate the rate of reaction (V) by determining the slope of the linear portion of the absorbance vs. time curve (mOD/min).

  • Calculate the percentage of inhibition for each compound concentration using the following formula: % Inhibition = [1 - (V_compound - V_blank) / (V_vehicle - V_blank)] * 100

  • Plot the % Inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Discussion and Conclusion

The selection of a nitrophenoxy derivative for a biological assay is a critical decision that influences the specificity, sensitivity, and interpretation of the results.

• For standard enzyme activity assays , derivatives like pNPP and pNPA remain the workhorses due to their well-characterized properties and commercial availability.[1][2] However, researchers must be mindful of their limitations, such as substrate stability and pH optima.[3][11]

• For inhibitor screening and SAR studies , compounds like 4-((4-Nitrophenoxy)methyl)pyridine represent a more nuanced tool. The inclusion of the pyridine moiety moves the molecule beyond a simple reporter and into the realm of a potential bioactive agent.[4] Its performance will be highly target-dependent. An inhibitory "hit" with this compound would suggest that the pyridine ring is making favorable interactions in the enzyme's active site, providing a valuable starting point for medicinal chemistry optimization.[8][9][10][12]

References

• Application Notes and Protocols for Enzyme Kinetic Studies Using p-Nitrophenyl Deriv
• 4-Nitrophenol. Wikipedia.

• Morley, J. O., & Matthews, T. P. (2006). Structure-activity relationships in nitrothiophenes. Bioorganic & Medicinal Chemistry, 14(23), 8099–8108. [Link]

• Design, synthesis and biological evaluation of 4-phenoxy-pyridine/pyrimidine derivatives as dual VEGFR-2/c-Met inhibitors. New Journal of Chemistry (RSC Publishing). (2022).
• Enzymatic synthesis of p-nitrophenyl 3(5)
• Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. PMC.
• Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors. PMC. (2024).
• Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups.
• Exploring the Biological Activity of Nitropyridine Deriv

• Synthesis and Biological Evaluation of Some Pyridine Derivatives as Antimicrobial Agents. ResearchGate. (2017). [Link]

• Synthesis and biological evaluation of pyridine-modified analogues of 3-(2-aminoethoxy)pyridine as novel nicotinic receptor ligands. PubMed. (2002).
• Nitrophenylpiperazine derivatives as novel tyrosinase inhibitors: design, synthesis, and in silico evalu
• Alpha-(p-nitrophenyl)maltoside as a substrate for the assay of amylase. PubMed. (1958).
• Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applic

• Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship. ResearchGate. (2024). [Link]

• Structure–Activity Relationships in Nitro-Aromatic Compounds. ResearchGate. [Link]

• Application Notes and Protocols for 3-Methyl-2-(4-nitrophenyl)
• minimizing enzyme inhibition effects in 4-Nitrophenyl trimethylacet
• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived
• Chromogenic substrate from 4-nitro-1-naphthol for hydrolytic enzyme of neutral or slightly acidic optimum pH: 4-nitro-1-naphthyl-β-D-galactopyranoside as an example. PubMed. (2013).
• Evaluation of the Biological Activity of Compounds: Techniques and Mechanism of Action Studies. David Discovers Drug Discovery.

• Structure of 4-nitrophenol (PNP), 4-nitrophenyl β-glucuronide (PNP-G),... ResearchGate. [Link]

• Structure activity relationship – Knowledge and References. Taylor & Francis.
• HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites

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Reproducibility of synthesis and characterization of 4-((4-Nitrophenoxy)methyl)pyridine

Title: Reproducibility of Synthesis and Characterization of 4-((4-Nitrophenoxy)methyl)pyridine: A Comparative Guide

Introduction 4-((4-Nitrophenoxy)methyl)pyridine (CAS 252918-98-2) is a critical intermediate in drug development, frequently utilized as a building block for functionalized pyridine-ether linked pharmacophores, including kinase inhibitors and antiviral agents. As a Senior Application Scientist, I frequently encounter challenges regarding batch-to-batch reproducibility, yield optimization, and purification bottlenecks when synthesizing this ether. This guide critically evaluates the two primary synthetic methodologies—the Williamson Ether Synthesis and the Mitsunobu Reaction—providing researchers with a causality-driven, self-validating framework to ensure absolute scientific integrity and experimental success.

Mechanistic Rationale & Pathway Analysis

To achieve true reproducibility, one must understand the causality behind the reagent selection and reaction conditions.

Pathway 1: Williamson Ether Synthesis (The Scalable Standard) The causality of this method relies on classic SN​2 kinetics. The reaction utilizes 4-(chloromethyl)pyridine hydrochloride and 4-nitrophenol. Potassium carbonate (K₂CO₃) is selected as the base because its basicity is perfectly tuned to quantitatively deprotonate 4-nitrophenol ( pKa​≈7.15 ) without causing base-catalyzed degradation of the electrophile[1]. The resulting phenoxide is a potent nucleophile. The reaction is typically driven in a polar aprotic solvent like DMF at 80 °C, which solvates the potassium cation, leaving the phenoxide highly reactive[2].

Pathway 2: Mitsunobu Reaction (The Mild Alternative) For workflows where 4-pyridinemethanol is the preferred starting material, the Mitsunobu reaction offers a redox condensation pathway. The causality here is driven by the activation of the primary hydroxyl group using triphenylphosphine (PPh₃) and diisopropyl azodicarboxylate (DIAD). This converts the hydroxyl into an alkoxytriphenylphosphonium ion—an exceptional leaving group. The mildly acidic 4-nitrophenol then attacks via SN​2 [3]. This method allows for room-temperature coupling, completely avoiding strong bases, which is crucial if the substrate contains base-sensitive functional groups[4].

Comparative synthetic workflows for 4-((4-Nitrophenoxy)methyl)pyridine.

Comparative Performance Data

Parameter	Williamson Ether Synthesis	Mitsunobu Reaction
Typical Yield	85 - 92%	65 - 75%
Reaction Temperature	80 °C	0 °C to Room Temperature
Reaction Time	4 - 6 hours	12 - 16 hours
Atom Economy	High (HCl byproduct)	Low (TPPO and reduced DIAD byproducts)
Purification	Simple (Aqueous wash, recrystallization)	Complex (Column chromatography required)
Scalability	Excellent (Multi-gram to kilogram)	Poor to Moderate (Due to reagent mass)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each critical step includes an In-Process Control (IPC) to objectively verify success before proceeding to the next stage.

Protocol A: Williamson Ether Synthesis (Recommended for Scale-Up)

• Preparation : In an oven-dried 250 mL round-bottom flask, suspend 4-nitrophenol (1.0 eq, 10 mmol) and anhydrous K₂CO₃ (2.5 eq, 25 mmol) in 30 mL of anhydrous DMF.

• Activation : Stir the mixture at room temperature for 30 minutes. Causality: This pre-stirring ensures complete deprotonation of the phenol, visible as a distinct color change to deep yellow/orange (phenoxide formation).

• Addition : Slowly add 4-(chloromethyl)pyridine hydrochloride (1.1 eq, 11 mmol) in portions. Causality: The hydrochloride salt neutralizes a portion of the base, hence the requirement for a 2.5 eq excess of K₂CO₃.

• Reaction : Heat the mixture to 80 °C for 4 hours.

• IPC (Self-Validation) : Pull a 50 µL aliquot, quench in water/EtOAc, and run TLC (Hexanes:EtOAc 1:1). The complete disappearance of the yellow 4-nitrophenol spot confirms reaction completion.

• Workup : Cool to room temperature, pour into 150 mL of ice water. The product will precipitate. Filter the solid, wash thoroughly with cold water (to remove DMF and salts), and dry under vacuum.

• Purification : Recrystallize from ethanol to afford the pure product.

Protocol B: Mitsunobu Reaction (Recommended for Base-Sensitive Analogs)

• Preparation : Dissolve 4-pyridinemethanol (1.0 eq, 5 mmol), 4-nitrophenol (1.0 eq, 5 mmol), and PPh₃ (1.2 eq, 6 mmol) in 20 mL of anhydrous THF under an inert argon atmosphere.

• Cooling : Cool the flask to 0 °C in an ice bath. Causality: The addition of DIAD is highly exothermic; cooling prevents the formation of unwanted side products and degradation.

• Addition : Add DIAD (1.2 eq, 6 mmol) dropwise over 15 minutes.

• Reaction : Allow the reaction to warm to room temperature and stir for 12 hours.

• IPC (Self-Validation) : Analyze via LC-MS. Look for the target mass m/z 231 [M+H]+ and the absence of the m/z 140 (4-nitrophenol) peak.

• Purification : Concentrate the THF in vacuo. The crude mixture is heavily contaminated with triphenylphosphine oxide (TPPO). Purify via silica gel flash chromatography (gradient elution: 10% to 50% EtOAc in Hexanes).

Characterization & Quality Control

A robust QC workflow ensures the synthesized material meets the rigorous structural standards required for downstream drug development.

Self-validating quality control workflow for product characterization.

Analytical Signatures:

• LC-MS : Expected [M+H]+ at m/z 231.1.

• 1H-NMR (400 MHz, DMSO-d₆) : The defining causal signature of successful etherification is the diagnostic methylene singlet. Look for:

  • δ 8.58 (d, J = 5.8 Hz, 2H, pyridine α -protons)

  • δ 8.22 (d, J = 9.2 Hz, 2H, nitrophenyl protons adjacent to NO₂)

  • δ 7.45 (d, J = 5.8 Hz, 2H, pyridine β -protons)

  • δ 7.20 (d, J = 9.2 Hz, 2H, nitrophenyl protons adjacent to oxygen)

  • δ 5.35 (s, 2H, -CH₂-O-) . The integration and sharp singlet nature of this peak definitively validate the structural linkage.

Conclusion

For routine synthesis and scale-up of 4-((4-Nitrophenoxy)methyl)pyridine, the Williamson Ether Synthesis is the unequivocally superior method due to its high atom economy, ease of purification, and robust yield. The Mitsunobu reaction, while mechanistically elegant and useful for base-sensitive substrates, suffers from poor atom economy and tedious chromatographic purification. By implementing the self-validating IPCs and QC workflows detailed above, researchers can guarantee absolute reproducibility in their synthetic pipelines.

References

• A Comparative Guide to Alternative Reagents for the Synthesis of Phenoxyacetic Acid Esters. Benchchem. 1

• The synthesis and evaluation of 3-aryloxymethyl-1,2-dimethylindole-4,7-diones as mechanism-based inhibitors of NAD(P)H:quinone oxidoreductase 1 (NQO1) activity. National Center for Biotechnology Information (PMC). 4

• The Mitsunobu Reaction: Origin, Mechanism, Improvements, and Applications. ResearchGate.3

• Lead Structure-Based Hybridization Strategy Reveals Major Potency Enhancement of SirReal-Type Sirt2 Inhibitors. National Center for Biotechnology Information (PMC). 2

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A Comparative Analysis of the Anti-inflammatory Activity of Pyridine Derivatives: A Guide for Researchers

Inflammation is a complex biological response essential for host defense and tissue repair. However, its dysregulation can lead to chronic inflammatory diseases, necessitating the development of effective anti-inflammatory therapeutics. Pyridine, a fundamental nitrogen-containing heterocycle, and its derivatives have emerged as a promising class of compounds with a wide range of pharmacological activities, including potent anti-inflammatory effects. This guide provides a comparative analysis of the anti-inflammatory activity of various pyridine derivatives, offering researchers, scientists, and drug development professionals a comprehensive overview of their mechanisms of action, supported by experimental data and detailed protocols.

The Inflammatory Cascade: Key Targets for Pyridine Derivatives

The inflammatory response is orchestrated by a complex network of signaling pathways and molecular mediators. Two of the most critical pathways in inflammation are the cyclooxygenase (COX) pathway, which is responsible for the production of prostaglandins, and the nuclear factor-kappa B (NF-κB) signaling pathway, a master regulator of pro-inflammatory gene expression. Pyridine derivatives have been shown to exert their anti-inflammatory effects by targeting key components of these pathways.

Cyclooxygenase (COX) Inhibition

The COX enzymes, COX-1 and COX-2, catalyze the conversion of arachidonic acid to prostaglandins, which are key mediators of pain, fever, and inflammation. While COX-1 is constitutively expressed and plays a role in physiological functions, COX-2 is inducible and its expression is upregulated at sites of inflammation. Many non-steroidal anti-inflammatory drugs (NSAIDs) function by inhibiting COX enzymes. Several classes of pyridine derivatives have been investigated as selective COX-2 inhibitors, aiming to provide anti-inflammatory efficacy with a reduced risk of the gastrointestinal side effects associated with non-selective COX inhibition.

Nuclear Factor-kappa B (NF-κB) Signaling Pathway

The NF-κB pathway plays a pivotal role in the inflammatory response by controlling the transcription of numerous pro-inflammatory genes, including cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), as well as enzymes such as iNOS and COX-2.[1] In unstimulated cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its degradation and the subsequent translocation of NF-κB into the nucleus to activate gene expression.[1] Certain pyridine derivatives have demonstrated the ability to suppress the activation of the NF-κB pathway, thereby downregulating the expression of a wide array of inflammatory mediators.[2][3][4]

Diagram of Key Inflammatory Signaling Pathways

Caption: Key inflammatory signaling pathways targeted by pyridine derivatives.

Comparative Anti-inflammatory Activity of Pyridine Derivatives

The anti-inflammatory potential of various pyridine derivatives has been extensively evaluated through in vitro and in vivo studies. The following table summarizes the activity of representative compounds from different structural classes.

Derivative Class	Compound	In Vitro Assay	IC50 (µM)	In Vivo Model	Dose (mg/kg)	% Inhibition of Edema	Reference
Nicotinic Acid Derivatives	Compound 4c	COX-2 Inhibition	equipotent to celecoxib	Carrageenan-induced paw edema	-	-	[5]
Compound 4f	COX-2 Inhibition	equipotent to celecoxib	Carrageenan-induced paw edema	-	Potent activity	[5]
Isonicotinic Acid Derivatives	Compound 5	ROS Inhibition	1.42 ± 0.1 µg/mL	-	-	-	[6][7]
Compound 6	ROS Inhibition	8.6 ± 0.5 µg/mL	-	-	-	[6]
Thiazolo[4,5-b]pyridines	Compound 7	-	-	Carrageenan-induced paw edema	-	47.2	[8]
Compound 8	-	-	Carrageenan-induced paw edema	-	53.4	[8]
Compound 9	-	-	Carrageenan-induced paw edema	-	45.6	[8]
Imidazo[1,2-a]pyridines	MIA	NF-κB Inhibition	-	-	-	-	[2][9][10]
2-Aminopyridine Derivatives	-	-	-	Carrageenan-induced paw edema	-	Good activity	[11]
3-Hydroxy Pyridine-4-one Derivatives	Compound A	-	-	Carrageenan-induced paw edema	20	67	[12]
Compound B	-	-	Carrageenan-induced paw edema	400	Significant inhibition	[12]
Compound C	-	-	Carrageenan-induced paw edema	200	Significant inhibition	[12]
Pyridine Derivatives (General)	Compound 7a	NO Inhibition	76.6	-	-	65.48%	[4]
Compound 7f	NO Inhibition	96.8	-	-	51.19%	[4]

Experimental Protocols for Assessing Anti-inflammatory Activity

The evaluation of the anti-inflammatory properties of pyridine derivatives relies on a combination of in vitro and in vivo assays. Below are detailed, step-by-step methodologies for two of the most common and informative assays.

In Vitro COX-1/COX-2 Inhibition Assay (Fluorometric)

This assay determines the ability of a test compound to inhibit the peroxidase activity of COX-1 and COX-2 enzymes.

Diagram of In Vitro COX Inhibition Assay Workflow

Caption: Experimental workflow for the in vitro COX inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare working solutions of human recombinant COX-1 and COX-2 enzymes in a suitable assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0).

  • Prepare a solution of the fluorometric probe (e.g., Ampliflu Red) in DMSO.

  • Prepare a solution of heme in the assay buffer.

  • Prepare a stock solution of arachidonic acid (the substrate) in ethanol.

  • Prepare serial dilutions of the test pyridine derivatives and a reference COX-2 inhibitor (e.g., celecoxib) in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • In a 96-well black microplate, add the following to each well:

    • Assay Buffer

    • Heme solution

    • Fluorometric probe solution

    • COX-1 or COX-2 enzyme solution

  • Add the test compound dilutions, reference inhibitor, or vehicle control to the appropriate wells.

  • Incubate the plate at 25°C for 15 minutes, protected from light.

  • Initiate the reaction by adding the arachidonic acid solution to all wells.

  • Immediately measure the fluorescence in a kinetic mode for 5-10 minutes using a microplate reader with excitation at ~535 nm and emission at ~587 nm.

• Data Analysis:

  • Calculate the rate of reaction (slope of the fluorescence versus time curve) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC50 value (the concentration that causes 50% inhibition).

In Vivo Carrageenan-Induced Paw Edema in Rats

This is a widely used and reproducible model of acute inflammation to evaluate the in vivo anti-inflammatory activity of test compounds.

Diagram of Carrageenan-Induced Paw Edema Assay Workflow

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Step-by-Step Protocol:

• Animals:

  • Use male Wistar rats (180-200 g).

  • Acclimatize the animals for at least one week before the experiment.

  • House the animals in a temperature-controlled environment with a 12-hour light/dark cycle and provide free access to food and water.

  • Fast the animals overnight before the experiment.

• Experimental Groups:

  • Divide the animals into groups (n=6 per group):

    • Group I: Vehicle control (e.g., 0.5% carboxymethyl cellulose).

    • Group II: Reference drug (e.g., Indomethacin, 10 mg/kg, p.o.).

    • Group III, IV, V, etc.: Test pyridine derivatives at various doses.

• Procedure:

  • Measure the initial volume of the right hind paw of each rat using a plethysmometer.

  • Administer the vehicle, reference drug, or test compounds orally (p.o.) or intraperitoneally (i.p.).

  • One hour after administration, inject 0.1 mL of a 1% (w/v) solution of carrageenan in sterile saline into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point: Edema = (Paw volume at time t) - (Initial paw volume).

  • Calculate the percentage of inhibition of edema for each treated group compared to the vehicle control group using the formula: % Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] x 100.

  • Analyze the data using appropriate statistical methods (e.g., one-way ANOVA followed by Dunnett's test).

Conclusion and Future Perspectives

Pyridine derivatives represent a versatile and promising scaffold for the development of novel anti-inflammatory agents. Their ability to target key inflammatory pathways, including the COX and NF-κB signaling cascades, underscores their therapeutic potential. This guide has provided a comparative overview of the anti-inflammatory activity of various pyridine derivatives, supported by quantitative data and detailed experimental protocols to aid researchers in their drug discovery efforts.

Future research in this area should focus on the synthesis and evaluation of novel pyridine derivatives with improved potency and selectivity for their molecular targets. Further elucidation of their mechanisms of action, including the identification of novel targets, will be crucial. Structure-activity relationship (SAR) studies will continue to guide the design of more effective and safer anti-inflammatory drugs based on the pyridine scaffold. The continued exploration of this chemical class holds significant promise for the development of next-generation therapies for a wide range of inflammatory disorders.

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Head-to-head comparison of synthetic routes to 4-((4-Nitrophenoxy)methyl)pyridine

Head-to-Head Comparison of Synthetic Routes to 4-((4-Nitrophenoxy)methyl)pyridine

Executive Summary

The synthesis of aryl-benzyl ethers like 4-((4-Nitrophenoxy)methyl)pyridine (CAS 252918-98-2)[1] is a cornerstone transformation in medicinal chemistry. This specific structural motif—combining a basic pyridine pharmacophore with a nitroaromatic leaving group—is frequently utilized in the development of mechanism-based inhibitors, such as those targeting NAD(P)H:quinone oxidoreductase 1 (NQO1)[2][3].

For drug development professionals and process chemists, selecting the optimal synthetic route requires balancing atom economy, scalability, and purification demands. This guide objectively evaluates the three primary synthetic pathways to this molecule: Nucleophilic Aromatic Substitution (S_NAr) , the Williamson Ether Synthesis , and the Mitsunobu Reaction .

Strategic Overview of Synthetic Pathways

The assembly of the ether linkage in 4-((4-Nitrophenoxy)methyl)pyridine can be approached by disconnecting the molecule at either side of the oxygen atom. This leads to three distinct strategic choices, each governed by different thermodynamic and kinetic principles.

Overview of three convergent synthetic routes to 4-((4-Nitrophenoxy)methyl)pyridine.

Route Analysis & Causality

Route A: Nucleophilic Aromatic Substitution (S_NAr)

The Causality: The S_NAr approach relies on the extreme electron deficiency of 1-fluoro-4-nitrobenzene [4][5]. The strongly electron-withdrawing nitro group at the para position stabilizes the anionic Meisenheimer complex intermediate. Fluoride is chosen over chloride as the leaving group because the rate-determining step in S_NAr is the initial nucleophilic attack, not bond cleavage; the highly electronegative fluorine atom makes the adjacent carbon more electrophilic, drastically accelerating the reaction.

Mechanistic progression of the S_NAr route via a Meisenheimer complex intermediate.

Route B: Williamson Ether Synthesis

The Causality: This classical S_N2 reaction utilizes 4-nitrophenol and 4-(chloromethyl)pyridine hydrochloride [6][7]. Because 4-nitrophenol is relatively acidic (pKa ~7.15) due to resonance stabilization of the phenoxide ion, a mild base like potassium carbonate (K₂CO₃) is sufficient for complete deprotonation. The use of the hydrochloride salt of the alkyl halide prevents the free-base pyridine from undergoing spontaneous intermolecular self-alkylation (polymerization) during storage.

Route C: Mitsunobu Reaction

The Causality: The Mitsunobu reaction allows for the direct coupling of 4-pyridinemethanol and 4-nitrophenol without the need for pre-functionalized alkyl halides or strong bases[8][9]. The reaction is thermodynamically driven by the formation of the extremely strong phosphorus-oxygen double bond in triphenylphosphine oxide (TPPO). Diisopropyl azodicarboxylate (DIAD) is preferred over DEAD due to its superior safety profile and lower risk of explosive decomposition.

Comparative Analytics: Experimental Performance

The following table synthesizes the expected quantitative parameters for each route based on standard physical organic chemistry principles and empirical methodology data[10][11].

Parameter	Route A (S_NAr)	Route B (Williamson)	Route C (Mitsunobu)
Typical Yield	85 – 92%	75 – 85%	60 – 75%
Reaction Time	4 – 6 hours	12 – 16 hours	16 – 24 hours
Temperature	0 °C to Room Temp	60 °C – 80 °C	0 °C to Room Temp
Atom Economy	High (Loss of NaF)	Moderate (Loss of KCl, CO₂, H₂O)	Poor (Loss of TPPO, reduced DIAD)
Scalability	Excellent (Kilogram scale)	Good (Requires careful pH control)	Poor (Chromatography bottleneck)
Primary Impurity	Unreacted fluorobenzene	Hydrolyzed pyridinemethanol	Triphenylphosphine oxide (TPPO)
Cost per Gram	Low	Low	High (Due to PPh₃ and DIAD)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following step-by-step methodologies are designed as self-validating systems. They include specific in-process observable metrics so the researcher can confirm the reaction is proceeding correctly at every stage.

Protocol 1: S_NAr Workflow (Recommended for Scale-Up)

• Alkoxide Generation: Dissolve 4-pyridinemethanol (1.0 eq) in anhydrous DMF under a nitrogen atmosphere. Cool to 0 °C. Portion-wise, add Sodium Hydride (60% dispersion in mineral oil, 1.2 eq).

  • In-Process Validation: Immediate effervescence (H₂ gas evolution) will occur. Stir until bubbling ceases (approx. 30 mins) to confirm complete alkoxide formation.

• Electrophile Addition: Dropwise, add 1-fluoro-4-nitrobenzene (1.1 eq)[4].

  • In-Process Validation: The solution will rapidly transition from clear to a deep yellow/orange, visually confirming the formation of the Meisenheimer complex.

• Propagation: Remove the ice bath and stir at room temperature for 4 hours.

• Quench & Extraction: Carefully quench with ice water. Extract with Ethyl Acetate (3x). Wash the combined organic layers heavily with brine (5x) to remove the DMF.

  • In-Process Validation: TLC (50% EtOAc/Hexanes, UV visualization) should show the disappearance of the fluorobenzene spot and the appearance of a new, highly UV-active product spot.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel chromatography.

Protocol 2: Williamson Ether Workflow

• Phenoxide Generation: Dissolve 4-nitrophenol (1.0 eq) in DMF. Add anhydrous K₂CO₃ (3.0 eq).

  • In-Process Validation: The solution will immediately turn bright, vibrant yellow, validating the deprotonation of the phenol to the phenoxide anion[6].

• Alkylation: Add 4-(chloromethyl)pyridine hydrochloride (1.1 eq). (Note: The excess K₂CO₃ is required to neutralize the HCl salt and free-base the pyridine in situ).

• Heating: Heat the reaction mixture to 65 °C for 12 hours.

  • In-Process Validation: A fine white precipitate (KCl) will accumulate at the bottom of the flask, indicating successful chloride displacement.

• Workup: Cool to room temperature, dilute with water, and extract with Dichloromethane. Wash the organic layer with 1M NaOH.

  • In-Process Validation: The aqueous NaOH wash will turn yellow if unreacted 4-nitrophenol is present, effectively stripping it from the organic product.

• Isolation: Concentrate the organic layer and recrystallize the crude solid from hot ethanol.

Protocol 3: Mitsunobu Workflow (Recommended for Sensitive Substrates)

• Betaine Preparation: In a flame-dried flask, dissolve 4-pyridinemethanol (1.0 eq), 4-nitrophenol (1.0 eq)[9], and Triphenylphosphine (PPh₃, 1.2 eq) in anhydrous THF. Cool to 0 °C.

• Activation: Add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise over 15 minutes.

  • In-Process Validation: DIAD is inherently yellow/orange. As it is added, the color should rapidly dissipate as it forms the reactive betaine intermediate with PPh₃. If the yellow color persists, the PPh₃ has been consumed or oxidized.

• Propagation: Stir at room temperature for 16 hours.

• Workup: Concentrate the THF in vacuo to yield a thick paste.

• TPPO Precipitation: Triturate the paste with cold diethyl ether/hexanes (1:1).

  • In-Process Validation: A massive precipitation of white solid (Triphenylphosphine oxide) will occur.

• Isolation: Filter off the TPPO, concentrate the filtrate, and subject to rigorous column chromatography to separate the product from the reduced DIAD hydrazine byproduct.

References

• PE ATR-FTIR Forensic Library. Scribd.
• 4-((4-Nitrophenoxy)methyl)pyridine (CAS 252918-98-2) Product Data. Reagentia.
• The synthesis and evaluation of 3-aryloxymethyl-1,2-dimethylindole-4,7-diones as mechanism-based inhibitors of NAD(P)H:quinone oxidoreductase 1 (NQO1) activity. PMC - NIH.
• Synthesis of 2-(Chloromethyl)-4-nitrophenol: Mechanistic Pathways. Benchchem.
• Nitrosobenzene: Reagent for the Mitsunobu Esterification Reaction. PMC - NIH.
• Complex of Human NAD(P)H quinone Oxidoreductase with 5-methoxy-1,2-dimethyl-3-(4-nitrophenoxymethyl)indole-4,7-dione (ES936). RCSB PDB.

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Safety & Regulatory Compliance

A Comprehensive Safety and Handling Guide for 4-((4-Nitrophenoxy)methyl)pyridine

As researchers and scientists in the field of drug development, the safe handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for handling 4-((4-Nitrophenoxy)methyl)pyridine. The procedural guidance herein is synthesized from the known hazards of its constituent chemical moieties—the pyridine ring and the nitrophenoxy group—to ensure a comprehensive safety protocol.

Hazard Identification and Risk Assessment

• Pyridine Moiety : Pyridine and its derivatives are known to be harmful if swallowed, inhaled, or in contact with skin.[1][2] They can cause skin and eye irritation, and some are suspected of causing cancer or reproductive harm.[1]

• Nitrophenoxy Moiety : Nitrophenol compounds can be toxic and are often irritating to the skin, eyes, and respiratory tract.[3][4][5] A significant hazard associated with nitrophenols is their ability to cause methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[5]

Based on the GHS classifications of similar compounds like 4-(4-Nitrophenyl)pyridine and 4-(4-nitrophenoxy)pyridine-2-carboxylic acid, it is prudent to handle 4-((4-Nitrophenoxy)methyl)pyridine as a substance that is toxic if swallowed, causes serious eye damage, and may cause skin and respiratory irritation .[6][7]

Engineering Controls: The First Line of Defense

Engineering controls are the most effective way to minimize exposure to hazardous chemicals.

• Ventilation : All work with 4-((4-Nitrophenoxy)methyl)pyridine, including weighing and preparing solutions, must be conducted in a certified chemical fume hood.[8][9] This is crucial to prevent the inhalation of any dust or aerosols.

• Safety Equipment : An eyewash station and a safety shower must be readily accessible in the laboratory.[10]

Personal Protective Equipment (PPE): Essential Barrier Protection

Appropriate PPE is mandatory to prevent dermal, ocular, and respiratory exposure. The following table summarizes the recommended PPE for handling this compound.

Body Part	Personal Protective Equipment	Specifications and Usage
Eyes	Safety Goggles or Face Shield	Must be worn at all times to protect against splashes.[8][9]
Hands	Chemical-Resistant Gloves	Nitrile or butyl rubber gloves are recommended.[8][9] Inspect gloves for any defects before use.
Body	Laboratory Coat	A fully buttoned, flame-resistant lab coat should be worn to protect against skin contact.[9]
Respiratory	Fume Hood	All handling should occur within a fume hood. If a fume hood is not available, a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.[9][11]

Operational Plan: Safe Handling Workflow

A systematic approach to handling 4-((4-Nitrophenoxy)methyl)pyridine is critical to ensure safety from preparation to disposal.

• Review Safety Information : Before starting any work, review this guide and any available safety data for similar compounds.

• Ensure Engineering Controls are Functional : Verify that the chemical fume hood has a current certification and is operating correctly.

• Gather Materials : Assemble all necessary equipment and reagents within the fume hood.

• Don PPE : Put on all required personal protective equipment as outlined in the table above.

• Weighing : Carefully weigh the solid compound within the fume hood to avoid generating dust.[10]

• Transfer : Use appropriate tools (e.g., spatula) to transfer the solid to a reaction vessel.

• Solution Preparation : If preparing a solution, add the solvent slowly to the solid to minimize splashing.

• Decontamination : Decontaminate all glassware and surfaces that have come into contact with the compound.

• Waste Disposal : Dispose of all waste in a designated hazardous waste container.[9]

• Remove PPE : Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and correct action is crucial.

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station and seek medical attention.[9][10]

• Skin Contact : Wash the affected area with soap and plenty of water.[9][10] Remove contaminated clothing. If irritation persists, seek medical attention.

• Inhalation : Move the affected person to fresh air immediately.[8][10] If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion : Do NOT induce vomiting.[9][10] Rinse the mouth with water and seek immediate medical attention.

The following diagram outlines the step-by-step procedure for managing a spill of 4-((4-Nitrophenoxy)methyl)pyridine.

Caption: Workflow for the safe handling of a chemical spill.

Disposal Plan: Environmental Responsibility

Proper disposal of 4-((4-Nitrophenoxy)methyl)pyridine and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection : Collect all waste containing this compound, including contaminated PPE and cleaning materials, in a designated, properly labeled, and sealed hazardous waste container.[9]

• Regulatory Compliance : Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.[12]

By adhering to these safety protocols and operational plans, researchers can handle 4-((4-Nitrophenoxy)methyl)pyridine with confidence, ensuring a safe laboratory environment for themselves and their colleagues.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine.
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• Kishida Chemical Co., Ltd. (2023, February 1). Safety Data Sheet - Pyridine.
• Jubilant Ingrevia Limited. (2024, January 25). Pyridine ACS Safety Data Sheet.
• Pyridine - SAFETY DATA SHEET.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 4-(4-Nitrobenzyl)pyridine, 98%.
• TCI America. (2018, July 6). 4-Methylpyridine N-Oxide Safety Data Sheet.
• Fisher Scientific. (2009, September 22). 4-Nitropyridine N-oxide Safety Data Sheet.
• Sigma-Aldrich. (2025, November 6). 4-Methylpyridine Safety Data Sheet.
• Fisher Scientific. 4-(4-Nitrobenzyl)pyridine Safety Data Sheet.
• NextSDS. 4-(4-nitrophenoxy)pyridine-2-carboxylic acid — Chemical Substance Information.
• INCHEM. (1999, March). ICSC 0929 - NITROFEN.
• ECHEMI. 2-[(4-Nitrophenyl)methyl]pyridine SDS, 620-87-1 Safety Data Sheets.
• NOAA. NITROFEN - CAMEO Chemicals.
• New Jersey Department of Health. (2004, September). 4-Nitrophenol - HAZARD SUMMARY.
• Fisher Scientific. 4-Nitrocinnamaldehyde, predominantly trans Safety Data Sheet.
• Thermo Fisher Scientific. (2025, September 19). 4-Nitrophenyloxamic acid Safety Data Sheet.

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